[2-(2-Propynyloxy)phenyl]methanol

• CAS: 130441-68-8

Core Science & Biosynthesis

Technical Guide to the Safe Handling of [2-(2-Propynyloxy)phenyl]methanol

Core Safety Analysis and Compound Profile

[2-(2-Propynyloxy)phenyl]methanol is a niche organic compound utilized in specialized research and development settings. A thorough understanding of its safety profile is paramount. Direct and comprehensive toxicological data for this specific molecule is limited. Therefore, this guide is built upon a foundational analysis of its chemical structure to infer potential hazards and required safety protocols.

The molecule can be deconstructed into two key functional domains:

• A Phenylmethanol Moiety: This group is common in many laboratory reagents. Analogous compounds, such as 2-Phenylethanol and (2-Methyl-4-(pentyloxy)phenyl)methanol, are known to cause serious eye irritation (H319), potential skin irritation (H315), and may be harmful if swallowed (H302).[1][2]

• A Propargyl Ether Moiety (-O-CH₂-C≡CH): This is the more reactive and hazardous portion of the molecule. Ether linkages, particularly on prolonged storage, have the potential to form explosive peroxides. The terminal alkyne group can also contribute to chemical instability under certain conditions. Structurally related propynyloxy compounds are noted as combustible materials whose vapors may form explosive mixtures with air.[3]

Compound Identification:

Property	Value	Source
Chemical Name	[2-(2-Propynyloxy)phenyl]methanol	-
CAS Number	1135282-81-3	[4]
Molecular Formula	C₁₀H₁₀O₂	[5]

| Molecular Weight | 162.19 g/mol |[5] |

Inferred Hazard Classification (GHS)

Based on the analysis of structural analogues, a cautious and protective hazard classification for [2-(2-Propynyloxy)phenyl]methanol is proposed. Researchers must handle this compound, at a minimum, as possessing the following hazards:

Hazard Class	GHS Pictogram	Signal Word	Inferred Hazard Statements
Acute Toxicity, Oral		Warning	H302: Harmful if swallowed.[2]
Skin Irritation		Warning	H315: Causes skin irritation. (Anticipated)[1]
Eye Irritation		Warning	H319: Causes serious eye irritation.[1]
Flammability		Warning	Combustible liquid. Vapors may form explosive mixtures with air.[3]
Specific Target Organ Toxicity		Warning	H335: May cause respiratory irritation. (Anticipated)[1]

Anticipated Precautionary Statements:

• Prevention: P264, P270, P280, P261, P271[1]

• Response: P301+P312, P330, P305+P351+P338, P337+P313, P302+P352, P304+P340[1]

• Storage: P403+P233, P405[1]

• Disposal: P501[1]

Risk Mitigation and Laboratory Controls

A systematic approach to hazard control is mandatory. The widely accepted hierarchy of controls provides a logical workflow for ensuring personnel safety when handling [2-(2-Propynyloxy)phenyl]methanol.

Caption: Hierarchy of controls for handling [2-(2-Propynyloxy)phenyl]methanol.

Engineering Controls: All work involving this compound must be performed within a certified chemical fume hood to minimize inhalation exposure.[3][6] All equipment used must be properly grounded to prevent static discharge, which could serve as an ignition source for flammable vapors.[3][6] An eyewash station and safety shower must be readily accessible.

Administrative Controls: Develop and strictly follow a Standard Operating Procedure (SOP) for all experiments involving this compound. Personnel must be trained on the specific hazards and handling procedures outlined in this guide. Work areas should be clearly demarcated.

Standard Operating Protocols: Handling, Storage & Disposal

Personal Protective Equipment (PPE)

A baseline of PPE is required for all handling operations:

• Eye Protection: Chemical safety goggles meeting EN166 (EU) or ANSI Z87.1 (US) standards.

• Hand Protection: Nitrile gloves. Change gloves immediately if contamination is suspected.

• Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.[6]

Protocol for Safe Handling

• Pre-Use Inspection: Before use, visually inspect the container for any signs of damage or leakage. For older containers, check for the presence of crystalline solids around the cap, which could indicate peroxide formation.

• Preparation: Assemble all necessary equipment within the fume hood before dispensing the chemical.

• Dispensing: Perform all transfers of the material slowly and carefully to avoid splashing or aerosolization. Use non-sparking tools for handling solids.

• Post-Handling: Tightly seal the container immediately after use. Decontaminate the work surface thoroughly.

• Hygiene: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[6] Do not eat, drink, or smoke in the work area.[2]

Storage Requirements

• Conditions: Store in a cool, dry, and well-ventilated place, away from direct sunlight and sources of heat or ignition.[3][6][7]

• Peroxide Formation Risk: Due to the ether linkage, this compound may form explosive peroxides upon prolonged exposure to air. It is critical to date the container upon receipt and opening . If the material is stored for more than 12 months, it should be tested for peroxides before use.

• Incompatibilities: Store separately from strong oxidizing agents.[6]

Waste Disposal

Dispose of unused material and contaminated items as hazardous waste. All waste must be placed in a clearly labeled, sealed container. Follow all local, regional, and national regulations for chemical waste disposal.[1]

Emergency Response Protocols

Rapid and correct response to an exposure or spill is critical.

Caption: Decision workflow for first aid response to an exposure event.

Fire Fighting Measures:

• Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.[3]

• Specific Hazards: The compound is combustible. Vapors are heavier than air and may travel to an ignition source and flash back.[3] Containers may explode when heated.[3] Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.

Physical, Chemical, and Toxicological Profiles (Inferred)

Physical and Chemical Properties

Property	Inferred Value / Observation	Rationale / Source
Appearance	Liquid or low-melting solid	Based on analogues like 2-Phenylethanol.
Boiling Point	> 200 °C	2-Phenylethanol boils at 219-221 °C.
Density	~ 1.02 g/mL	2-Phenylethanol has a density of 1.02 g/mL.
Solubility	Soluble in organic solvents.	General property of similar organic molecules.

Toxicological Summary

• Acute Toxicity: Expected to be harmful if swallowed (Acute Tox. 4).[2] The oral LD50 for an analogue, 2-phenyl-2-propanol, in rats is 1300 mg/kg.[2]

• Irritation: Causes serious eye irritation.[1] May cause skin and respiratory system irritation.[1]

• Chronic Toxicity: No data is available. The toxicological properties have not been thoroughly investigated. It should be handled with appropriate caution to avoid long-term exposure.

• Carcinogenicity/Mutagenicity: No data is available to classify the compound for carcinogenic or mutagenic effects.

References

• Material Safety Data Sheet. Source: Ohio.gov. URL: [Link]

• Safety Data Sheet for 2-Phenyl-2-propanol. Source: CPAchem. URL: [Link]

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An In-depth Technical Guide to the Stability of O-propargyl salicyl alcohol Derivatives

For distribution to: Researchers, scientists, and drug development professionals.

Executive Summary

O-propargyl salicyl alcohol derivatives represent a class of compounds with significant potential in medicinal chemistry and materials science, primarily due to the versatile reactivity of the propargyl group. However, the inherent reactivity of this functional group, coupled with the electronic characteristics of the salicyl alcohol scaffold, presents unique stability challenges. This guide provides a comprehensive technical overview of the primary degradation pathways affecting these molecules, outlines robust experimental protocols for stability assessment in line with regulatory expectations, and offers insights into data interpretation. By understanding the causality behind their instability, researchers can develop more effective strategies for synthesis, formulation, and storage, ultimately accelerating the transition of these promising compounds from discovery to application.

Introduction: The Duality of Reactivity and Instability

The O-propargyl ether linkage on a salicyl alcohol core is a privileged structural motif. The terminal alkyne of the propargyl group is a gateway for "click" chemistry, transition-metal-catalyzed couplings, and various cycloaddition reactions, making these derivatives highly valuable as synthetic intermediates and building blocks[1]. Salicyl alcohol itself is a pharmacophore present in several therapeutic agents[2]. The combination of these two moieties offers a powerful platform for developing novel drug conjugates, functionalized polymers, and advanced materials.

However, the very features that make these molecules synthetically attractive also render them susceptible to specific degradation pathways. An unmanaged instability profile can lead to loss of potency, generation of potentially toxic degradants, and unreliable experimental data, posing significant hurdles in drug development and other applications. This guide aims to demystify the stability challenges of O-propargyl salicyl alcohol derivatives by dissecting their primary degradation mechanisms and providing a practical framework for their evaluation.

Core Degradation Pathways: Mechanisms and Mitigation

The stability of an O-propargyl salicyl alcohol derivative is not absolute but is rather a function of its environment (pH, temperature, light, oxygen) and inherent structural features. Several key degradation pathways must be considered.

Thermal Rearrangement: The Claisen Rearrangement

The most significant intrinsic instability pathway for aryl propargyl ethers is the thermal[3][3]-sigmatropic rearrangement, known as the Claisen rearrangement.[4] This concerted, intramolecular process is often the rate-determining step in the thermal degradation of these compounds.[5][6]

• Mechanism: Upon heating, the propargyl group migrates from the phenolic oxygen to the ortho position of the aromatic ring. This proceeds through a cyclic transition state to form an unstable allenyl intermediate (a 2-allenyl cyclohexadienone).[3][5] This intermediate can then undergo subsequent reactions, such as tautomerization and electrocyclization, to yield chromene or benzofuran derivatives.[3][5][6] The presence of the hydroxymethyl group on the salicyl alcohol backbone can further influence the subsequent reactions of the allenyl intermediate.

• Causality & Field Insights: This rearrangement is highly dependent on temperature. While often requiring elevated temperatures (e.g., refluxing in high-boiling solvents like N,N-dimethylaniline), it can be a concern during synthesis, purification (distillation), or long-term storage under non-ideal conditions.[3][5] The reaction kinetics can be influenced by solvent polarity and the electronic nature of substituents on the aromatic ring.

• Diagram of Claisen Rearrangement:

  Caption: The thermal Claisen rearrangement pathway.

Hydrolytic Degradation

Hydrolysis represents the cleavage of the ether bond and is highly dependent on pH.

• Acid-Catalyzed Hydrolysis: In acidic conditions, the ether oxygen is protonated, converting the alkoxy group into a good leaving group (an alcohol).[7] The protonated ether is then susceptible to nucleophilic attack by water. For O-propargyl salicyl alcohol, this reaction would proceed via an SN1 or SN2 mechanism depending on the substitution pattern, yielding salicyl alcohol and propargyl alcohol.[7][8][9] The degradation of propargyl alcohol itself in acidic media can lead to further products like acrolein.[10]

• Base-Catalyzed Hydrolysis: Generally, ethers are resistant to cleavage under basic conditions because the alkoxide ion (RO-) is a poor leaving group.[8] Therefore, O-propargyl salicyl alcohol derivatives are expected to be relatively stable in alkaline solutions with respect to ether bond cleavage. However, other base-labile functional groups on the molecule could be affected.

Oxidative Degradation

The presence of atmospheric oxygen or other oxidizing agents can initiate degradation, often through a free-radical mechanism.

• Mechanism: The methylene group adjacent to the ether oxygen (the α-carbon) is susceptible to hydrogen atom abstraction, initiating a radical chain reaction.[11][12] This process is often catalyzed by light or trace metals. The resulting peroxy radicals can lead to the formation of hydroperoxides, which are unstable and can decompose into a variety of products, including esters, carboxylic acids, and alcohols, ultimately leading to ether bond scission.[11][13]

• Field Insights: This pathway is a primary concern for long-term storage. Products should be stored protected from light in well-sealed containers, and the use of antioxidants in formulations may be necessary. The presence of phenolic hydroxyl groups, like in the salicyl alcohol moiety, can sometimes act as radical scavengers, but can also be susceptible to oxidation themselves.

Photodegradation

Exposure to light, particularly in the UV range, can provide the energy needed to initiate photochemical reactions.

• Mechanism: Aromatic systems can absorb UV radiation, promoting them to an excited state. This can lead to the homolytic cleavage of the C-O ether bond, generating radical species that propagate degradation similar to oxidative pathways.[13] Photolytic conditions can also accelerate oxidation.[14] ICH guidelines recommend specific conditions for photostability testing, typically involving exposure to a minimum of 1.2 million lux hours and 200 watt hours per square meter.[14]

A Framework for Stability Assessment: Forced Degradation Studies

To proactively identify potential degradation products and establish the intrinsic stability of a molecule, a forced degradation (or stress testing) study is essential.[14] This is a regulatory requirement in drug development and a best practice in chemical research.[15][16][17] The goal is not to completely destroy the compound, but to achieve a target degradation of 5-20%, which is sufficient to identify likely degradants without making the sample unusable for analysis.[15][18]

Experimental Workflow for Forced Degradation

The following diagram and protocol outline a systematic approach to stress testing.

Caption: A typical workflow for a forced degradation study.

Detailed Protocol: Stability-Indicating HPLC Method Development

A stability-indicating analytical method (SIAM) is crucial for separating, detecting, and quantifying the active compound from its degradation products.[19][20][21] High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometric (MS) detection is the gold standard.[22]

Step 1: Initial Method Screening

• Column Selection: Screen multiple columns with different stationary phase selectivities (e.g., C18, Phenyl-Hexyl, Cyano) to maximize the chances of separating all components.

• Mobile Phase Scouting: Use a generic gradient with both acidic (e.g., 0.1% formic acid in water/acetonitrile) and neutral/basic (e.g., ammonium acetate or ammonium bicarbonate in water/acetonitrile) mobile phases.

• Detection: Use a photodiode array (PDA) detector to assess peak purity and select an optimal wavelength. Couple with an MS detector to obtain mass information for the parent compound and any observed impurities.[22]

Step 2: Analysis of Stressed Samples

• Prepare samples as per the forced degradation workflow. Ensure a control sample (unstressed) is analyzed in each sequence.

• Inject each stressed sample and the control onto the most promising HPLC system(s) from Step 1.

• Examine the chromatograms for new peaks (degradants) and a decrease in the main peak area.

Step 3: Method Optimization

• If co-elution of the main peak with degradants is observed, optimize the HPLC method.

• Gradient Adjustment: Modify the gradient slope, initial, and final organic percentages to improve the resolution between the parent peak and the degradants.

• Temperature & Flow Rate: Adjust column temperature and mobile phase flow rate to fine-tune selectivity and peak shape.[19]

• The final method must demonstrate specificity, meaning it can unambiguously assess the analyte in the presence of components that may be expected to be present, including degradants and impurities.[21]

Data Interpretation and Quantitative Analysis

The output from the stability-indicating HPLC method provides quantitative data on the degradation process.

Table 1: Hypothetical Forced Degradation Data for "Compound X"

Stress Condition (24h)	% Parent Compound Remaining	% Degradant 1 (RRT 0.85)	% Degradant 2 (RRT 1.15)	Mass Balance (%)
Control (RT, dark)	99.8	< LOQ	< LOQ	99.8
0.1 M HCl, 60°C	85.2	13.5 (m/z = 124)	< LOQ	98.7
0.1 M NaOH, 60°C	98.5	< LOQ	< LOQ	98.5
3% H₂O₂, RT	92.1	< LOQ	6.8 (m/z = 250)	98.9
Heat (80°C, solution)	88.9	< LOQ	9.7 (m/z = 234)	98.6
Photolytic (ICH Q1B)	94.3	< LOQ	4.5 (m/z = 250)	98.8

RRT = Relative Retention Time; LOQ = Limit of Quantitation

Interpretation of Hypothetical Data:

• Acid Lability: The compound shows significant degradation under acidic conditions. The mass of Degradant 1 (m/z = 124) corresponds to salicyl alcohol, suggesting acid-catalyzed hydrolysis of the ether bond is a primary pathway.[23]

• Base Stability: The compound is relatively stable to base hydrolysis, as expected for an ether.

• Oxidative & Photolytic Sensitivity: Degradation is observed under both oxidative and photolytic stress, potentially forming the same degradant (Degradant 2), suggesting a related mechanism, possibly photo-oxidation.

• Thermal Sensitivity: The compound degrades upon heating, and the mass of the degradant (m/z = 234) is consistent with a product of the Claisen rearrangement.

• Mass Balance: A good mass balance (close to 100%) indicates that all major degradants are being detected by the analytical method.

Conclusion and Best Practices

The stability of O-propargyl salicyl alcohol derivatives is governed by a predictable set of degradation pathways, primarily thermal Claisen rearrangement, acid-catalyzed hydrolysis, and oxidation. A thorough understanding of these mechanisms is paramount for any researcher working with this class of compounds.

Key Recommendations:

• Synthesis & Purification: Avoid excessive heat during synthesis and purification to minimize the risk of Claisen rearrangement.

• Storage: Store compounds in well-sealed, airtight containers, protected from light, and at controlled room temperature or refrigerated to mitigate oxidative, photolytic, and thermal degradation.

• Formulation: For solution-based applications, use buffered systems in the neutral to slightly acidic pH range. Avoid strongly acidic conditions. Consider the inclusion of antioxidants if long-term stability in solution is required.

• Early Assessment: Conduct forced degradation studies early in the development process. This provides invaluable information for selecting stable lead candidates, designing robust formulations, and establishing appropriate storage and handling procedures.[16]

By implementing these principles and employing the robust analytical strategies outlined in this guide, researchers can effectively manage the stability challenges associated with O-propargyl salicyl alcohol derivatives, thereby unlocking their full scientific and therapeutic potential.

References

• Srinivasadesikan, V., Dai, J.-K., & Lee, S.-L. (2014). Quantum mechanistic insights on aryl propargyl ether Claisen rearrangement. Organic & Biomolecular Chemistry, 12(21), 3395–3404. Available at: [Link]

• Resolve Mass Laboratories. (2023). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Available at: [Link]

• Gilliard, R. J., et al. (2021). Computational and Further Experimental Explorations of the Competing Cascades Following Claisen Rearrangements of Aryl Propargyl Ethers. The Journal of Organic Chemistry, 86(24), 18011–18020. Available at: [Link]

• Yamabe, S., et al. (2002). The mechanisms for the Claisen rearrangement of aryl propargyl ether. Journal of Molecular Structure: THEOCHEM, 589-590, 249–260. Available at: [Link]

• Kats, M. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Pharmaceutical Technology. Available at: [Link]

• Resolve Mass Laboratories. (2023). Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. YouTube. Available at: [Link]

• Singh, R., et al. (2023). Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmaceutical and Medical Sciences. Available at: [Link]

• Sharma, G., & Saini, V. (2013). Development of forced degradation and stability indicating studies of drugs—A review. International Journal of Pharmacy and Pharmaceutical Sciences, 5(4), 27-33. Available at: [Link]

• Patel, H. A., et al. (2021). ICH GUIDELINES: STRESS DEGRADATION STUDY. International Journal of Creative Research Thoughts, 9(7). Available at: [Link]

• Hong, M., & Dong, M. W. (2022). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Available at: [Link]

• Srinivasadesikan, V., Dai, J.-K., & Lee, S.-L. (2014). Quantum mechanistic insights on aryl propargyl ether Claisen rearrangement. ResearchGate. Available at: [Link]

• Singh, B. P., et al. (2013). Stability Indicating HPLC Method Development: A Review. ResearchGate. Available at: [Link]

• Waters Corporation. (n.d.). Stability-Indicating HPLC Method Development. Available at: [Link]

• Jain, N., et al. (2013). Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. Indian Journal of Pharmaceutical Sciences, 75(5), 557–562. Available at: [Link]

• Wikipedia. (n.d.). Claisen rearrangement. Available at: [Link]

• He, W., et al. (2016). Mechanism of degradation of propargyl alcohol by acid-catalysed hydrolysis and corrosion inhibition efficiency of propargyl alcohol intermediates for carbon steel in hydrochloric acid. Corrosion Science, 102, 455-467. Available at: [Link]

• Gijsman, P., & Dozeman, G. (1996). A comparative study on the thermo-oxidative degradation of poly(ether-esters). Polymer Degradation and Stability, 53(1), 55-63. Available at: [Link]

• Wang, S., et al. (2022). Atmospheric Photo-Oxidation of 2-Ethoxyethanol: Autoxidation Chemistry of Glycol Ethers. Environmental Science & Technology, 56(22), 15416–15427. Available at: [Link]

• Gámez-Montaño, R. (2022). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Molecules, 27(11), 3379. Available at: [Link]

• Reddy, D. S., et al. (2015). Synthesis of bis(propargyl) aromatic esters and ethers: a potential replacement for isocyanate based curators. RSC Advances, 5(82), 67185–67194. Available at: [Link]

• Budiyanto, E., & Iwasaki, T. (2000). Degradation of Alkyl Ethers, Aralkyl Ethers, and Dibenzyl Ether by Rhodococcus sp. Strain DEE5151, Isolated from Diethyl Ether-Containing Enrichment Cultures. Applied and Environmental Microbiology, 66(1), 126–130. Available at: [Link]

• Gardette, J.-L., et al. (1999). Photooxidative Degradation of Polyether-based Polymers. Macromolecular Symposia, 143(1), 95-109. Available at: [Link]

• Li, H., et al. (2022). Uranyl-Photocatalyzed Hydrolysis of Diaryl Ethers at Ambient Environment for the Directional Degradation of 4-O-5 Lignin. Organic Letters, 24(1), 148–153. Available at: [Link]

• Alrajhei, A. J. K., et al. (2024). Flash vacuum pyrolysis (FVP) of aryl propargyl ethers, amines and acetylenic ester. ARKIVOC, 2024(4), 202312082. Available at: [Link]

• Escorihuela, J., et al. (2023). Hydration of Propargyl Esters Catalyzed by Gold(I) Complexes with Phosphoramidite Calix[5]pyrrole Cavitands as Ligands. Inorganic Chemistry, 62(48), 19681–19691. Available at: [Link]

• Jia, Z., et al. (2023). Enantioselective and Regiodivergent Synthesis of Propargyl- and Allenylsilanes through Catalytic Propargylic C–H Deprotonation. Journal of the American Chemical Society, 145(1), 325–336. Available at: [Link]

• Stack Exchange. (2018). Different reaction conditions for hydrolysis of ethers and epoxides. Available at: [Link]

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• Ekoja, A. (2017). Degradation Pathway. ResearchGate. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Bifunctional Linker: [2-(2-Propynyloxy)phenyl]methanol

Introduction: The Power of Orthogonal Functionalization

In the landscape of bioconjugation, materials science, and drug development, the ability to selectively and sequentially modify a molecule of interest is paramount. Bifunctional linkers are central to this capability, providing a molecular bridge to connect two distinct entities. [2-(2-Propynyloxy)phenyl]methanol emerges as a particularly strategic linker due to its possession of two chemically orthogonal functional groups: a primary alcohol (hydroxyl group) and a terminal alkyne (propargyl group).[1]

The hydroxyl group offers a versatile handle for traditional conjugation chemistries such as esterification or etherification, allowing for the attachment of a wide range of molecules, including drugs, probes, or surface anchors.[2] The propargyl group, on the other hand, is a key participant in bioorthogonal "click chemistry," specifically the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[3][4] This reaction is prized for its high efficiency, specificity, and biocompatibility, enabling covalent bond formation in complex biological environments with minimal side reactions.[4]

The strategic placement of these groups on a phenyl ring provides a rigid scaffold, influencing the spatial orientation of the conjugated partners. This guide provides a comprehensive overview of the properties of [2-(2-Propynyloxy)phenyl]methanol and detailed protocols for its application, empowering researchers to leverage its unique bifunctional nature in their experimental designs.

Physicochemical Properties and Handling

A thorough understanding of the linker's properties is essential for successful experimental design and execution.

Property	Value	Source
Molecular Formula	C₁₀H₁₀O₂	PubChem[1]
Molecular Weight	162.19 g/mol	PubChem[1]
Appearance	White to off-white solid	N/A
Melting Point	38-40 °C	ChemicalBook[5]
Boiling Point	371.0±52.0 °C (Predicted)	ChemicalBook[5]
Solubility	Soluble in common organic solvents such as methanol, ethanol, DMSO, DMF, and chlorinated solvents. Limited solubility in water.	N/A
Storage	Store in a cool, dry place away from light and moisture. For long-term storage, 2-8°C is recommended.	N/A

Handling Precautions:

• Handle in a well-ventilated area.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

Visualizing the Bifunctional Nature

The utility of [2-(2-Propynyloxy)phenyl]methanol lies in its two distinct reactive sites, as illustrated below.

Caption: Orthogonal reactive sites of the linker.

Protocol 1: Conjugation via the Hydroxyl Group (Esterification)

This protocol details a representative Fischer esterification to couple a carboxylic acid-containing molecule (e.g., a drug, dye, or custom payload) to the hydroxyl group of the linker. This reaction is catalyzed by a strong acid and typically requires elevated temperatures and removal of water to drive the reaction to completion.

Causality Behind Experimental Choices:

• Acid Catalyst (e.g., H₂SO₄, p-TsOH): The acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the hydroxyl group of the linker.[6]

• Excess Alcohol or Water Removal: Esterification is a reversible reaction. Using an excess of the alcohol (in this case, the linker) or removing the water byproduct (e.g., with a Dean-Stark apparatus) shifts the equilibrium towards the product, maximizing the yield.[6]

• Anhydrous Solvent: The presence of water can hydrolyze the ester product, reversing the reaction. Therefore, anhydrous solvents are crucial for high yields.

Step-by-Step Methodology: Esterification

• Reagent Preparation:

  • Dissolve [2-(2-Propynyloxy)phenyl]methanol (1.0 equivalent) in a suitable anhydrous solvent (e.g., toluene, dichloromethane) in a round-bottom flask equipped with a magnetic stir bar.

  • Add the carboxylic acid-containing molecule of interest (1.0-1.2 equivalents).

• Catalyst Addition:

  • Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid (e.g., 2-3 drops) or p-toluenesulfonic acid (0.05-0.1 equivalents), to the reaction mixture.

• Reaction Conditions:

  • If using toluene, attach a Dean-Stark apparatus to the flask to azeotropically remove water.

  • Heat the reaction mixture to reflux (the temperature will depend on the solvent used) and stir vigorously.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction may take several hours to reach completion.

• Work-up and Purification:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • If an acid catalyst was used, neutralize the mixture by washing with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Separate the organic layer and wash it with brine (saturated NaCl solution).

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

  • Purify the resulting ester product by column chromatography on silica gel to remove unreacted starting materials and byproducts.

• Characterization:

  • Confirm the structure and purity of the final product using techniques such as NMR spectroscopy (¹H and ¹³C) and mass spectrometry.

Protocol 2: Conjugation via the Propargyl Group (CuAAC Click Chemistry)

This protocol describes the copper(I)-catalyzed cycloaddition of an azide-containing molecule to the terminal alkyne of the [2-(2-Propynyloxy)phenyl]methanol linker (or its esterified derivative from Protocol 1). This reaction is highly robust and can be performed under mild, often aqueous, conditions.

Causality Behind Experimental Choices:

• Copper(I) Catalyst: The Cu(I) ion is essential for activating the terminal alkyne, facilitating the cycloaddition with the azide.[4] It is typically generated in situ from a Cu(II) salt (e.g., CuSO₄) using a reducing agent.[7]

• Reducing Agent (e.g., Sodium Ascorbate): Sodium ascorbate is a biocompatible reducing agent that efficiently reduces Cu(II) to the active Cu(I) catalytic species.[7]

• Ligand (e.g., THPTA, TBTA): A ligand such as tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stabilizes the Cu(I) oxidation state, preventing its disproportionation and protecting biomolecules from oxidative damage. It also accelerates the reaction rate.[7]

Step-by-Step Methodology: CuAAC

• Reagent Preparation (Stock Solutions):

  • Prepare a stock solution of the alkyne-containing linker (or its derivative) in a suitable solvent (e.g., DMSO, DMF, or a buffer).

  • Prepare a stock solution of the azide-containing molecule (e.g., an azide-modified protein, fluorescent dye, or drug) in a compatible solvent.

  • Prepare a 100 mM stock solution of copper(II) sulfate (CuSO₄) in deionized water.

  • Prepare a 200 mM stock solution of the ligand (e.g., THPTA) in deionized water.

  • Freshly prepare a 1 M stock solution of sodium ascorbate in deionized water.

• Reaction Setup:

  • In a microcentrifuge tube, combine the alkyne-linker solution and the azide-molecule solution. The molar ratio of azide to alkyne can be varied, but a slight excess of one reagent (e.g., 1.2-2.0 equivalents) is often used to drive the reaction to completion.

  • Add the THPTA ligand solution to the reaction mixture.

  • Add the CuSO₄ solution. The final concentration of copper is typically in the range of 50-250 µM.

• Initiation and Incubation:

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The final concentration is typically 1-5 mM.

  • Mix the reaction gently by inversion or slow rotation.

  • Incubate the reaction at room temperature for 1-4 hours. Protect from light if using fluorescent probes.

• Purification:

  • The purification method will depend on the nature of the conjugated product.

  • For small molecules, purification can be achieved by reverse-phase HPLC.

  • For biomolecules like proteins or antibodies, purification is typically performed using size-exclusion chromatography (SEC) or affinity chromatography to remove excess reagents. Copper can be removed by dialysis against a buffer containing a chelating agent like EDTA.[7]

• Analysis:

  • Analyze the final conjugate for purity, yield, and degree of labeling (e.g., drug-to-antibody ratio in ADCs) using appropriate techniques such as SDS-PAGE, mass spectrometry (MALDI-TOF or ESI-MS), and HPLC.

Application Workflow: Synthesis of an Antibody-Drug Conjugate (ADC)

The bifunctional nature of [2-(2-Propynyloxy)phenyl]methanol makes it an ideal candidate for constructing complex biomolecules like Antibody-Drug Conjugates (ADCs). The following workflow illustrates how this linker can be used to connect a cytotoxic drug to a targeting antibody.

Caption: Workflow for ADC synthesis using the bifunctional linker.

This two-step process ensures a controlled and site-specific conjugation. First, the drug is attached to the linker via the hydroxyl group, which is often a more robust and scalable chemical transformation. This creates a drug-linker payload with a terminal alkyne. In the second, milder step, this payload is "clicked" onto an azide-modified antibody. This bioorthogonal reaction can be performed under conditions that preserve the antibody's structure and function, a critical requirement for therapeutic efficacy.

Further Applications

Beyond ADCs, the orthogonal handles of [2-(2-Propynyloxy)phenyl]methanol open doors to a variety of applications:

• Surface Modification: The hydroxyl group can be used to anchor the linker to surfaces like silica or metal oxides. The exposed propargyl group can then be used to immobilize biomolecules, polymers, or other materials via click chemistry, creating functionalized surfaces for biosensors or chromatography.

• Polymer Synthesis: The linker can be incorporated into polymer chains. For instance, the hydroxyl group can be converted to a polymerizable group (like an acrylate), and after polymerization, the pendant propargyl groups can be used for post-polymerization modification, allowing for the creation of complex polymer architectures and functional materials.

• Development of Probes and Imaging Agents: A fluorescent dye can be attached via the hydroxyl group, and the alkyne can be used to conjugate this probe to a biological target, enabling applications in cellular imaging and diagnostics.

References

• [2-(2-Propynyloxy)phenyl]methanol | C10H10O2 | CID 2764526. PubChem. Available at: [Link]

• Presolski, S. J., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current protocols in chemical biology, 3(4), 153–162. Available at: [Link]

• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Jena Bioscience. Available at: [Link]

• Alkyne-Azide Click Chemistry Protocol for ADCs. AxisPharm. (2024). Available at: [Link]

• Protocols. baseclick. Available at: [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. Available at: [Link]

• Lee, T. L., Sivasothy, Y., & Fun, H. K. (2009). Synthesis of 2-(4-Propyloxyphenyl)benzothiazole. Molbank, 2009(3), M609. Available at: [Link]

• Fischer Esterification-Typical Procedures. OperaChem. (2024). Available at: [Link]

• Zhang, J., et al. (2012). Synthesis of 2,2-Dimethyl-3-(3-methyl phenyl)propanal and Its Derivatives. Asian Journal of Chemistry, 24(12), 5671-5673. Available at: [Link]

• Esterification Synthesis Lab - Banana, Wintergreen, Flowers. (2016). YouTube. Available at: [Link]

• (2-Methylphenyl)(phenyl)methanol. (2010). Acta Crystallographica Section E: Structure Reports Online, 66(Pt 8), o2136. Available at: [Link]

• Hydroxy group. Wikipedia. Available at: [Link]

• Bioconjugation Protocols: Strategies and Methods. ResearchGate. (2025). Available at: [Link]

• Rainey, M. A., & Tirell, D. A. (2009). Advances in Bioconjugation. Current opinion in chemical biology, 13(5-6), 584–592. Available at: [Link]

• Kumar, P., et al. (2023). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. RSC Advances, 13(27), 16712-16723. Available at: [Link]

• Hayakawa, M., et al. (2006). Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors. Bioorganic & medicinal chemistry, 14(20), 6847–6858. Available at: [Link]

• 2-Phenyl-2-propanol | C9H12O | CID 12053. PubChem. Available at: [Link]

• Kinetics of Esterification of Propionic Acid with Methanol over a Fibrous Polymer-Supported Sulphonic Acid Catalyst. ResearchGate. (2025). Available at: [Link]

• Kumar, P., et al. (2023). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. RSC Advances, 13(27), 16712-16723. Available at: [Link]

• [2-(2-Propynyloxy)phenyl]methanol | C10H10O2 | CID 2764526. PubChem. Available at: [Link]

• Biotechnological 2-Phenylethanol Production: Recent Developments. (2022). Fermentation, 8(10), 509. Available at: [Link]

• Li, Y., et al. (2024). [Advances in synthesis of 2-phenylethanol]. Sheng wu gong cheng xue bao = Chinese journal of biotechnology, 40(6), 1694–1710. Available at: [Link]

• Synthesis and Antiproliferative Activity of 2,4,6,7-Tetrasubstituted-2H-pyrazolo[4,3-c]pyridines. (2022). Molecules (Basel, Switzerland), 27(19), 6747. Available at: [Link]

Sources

• 1. [Advances in synthesis of 2-phenylethanol] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Click Chemistry [organic-chemistry.org]
• 4. Synthesis and Antiproliferative Activity of 2,4,6,7-Tetrasubstituted-2H-pyrazolo[4,3-c]pyridines [mdpi.com]
• 5. One moment, please... [operachem.com]
• 6. jenabioscience.com [jenabioscience.com]
• 7. axispharm.com [axispharm.com]

Application Note: Regioselective Phenolic O-Propargylation of Salicyl Alcohol

Executive Summary & Scope

This Application Note details the protocol for the regioselective synthesis of 2-(prop-2-yn-1-yloxy)benzyl alcohol from salicyl alcohol (2-hydroxybenzyl alcohol).

The introduction of a propargyl group onto the phenolic oxygen is a critical transformation in medicinal chemistry, serving as a precursor for "click" chemistry (CuAAC) or thermally induced cyclization to chromenes. The core challenge in this synthesis is chemoselectivity : salicyl alcohol possesses two nucleophilic hydroxyl groups—a phenolic -OH and a benzylic -OH.

This guide provides a field-proven, self-validating protocol using Potassium Carbonate (

) in Acetone , utilizing -gated deprotonation to ensure exclusive reaction at the phenolic position without protecting the benzylic alcohol.

Scientific Foundation: The Mechanism of Selectivity

-Gated Nucleophilicity

The success of this protocol relies on the distinct acidity constants (

) of the two hydroxyl groups present in salicyl alcohol.

• Phenolic -OH (

  ): This proton is relatively acidic due to resonance stabilization of the phenoxide anion.

• Benzylic -OH (

  ): This proton resembles a primary aliphatic alcohol and is significantly less acidic.

By selecting a weak base such as

(conjugate acid , ), we establish a buffering condition where the phenolic proton is quantitatively removed, forming the phenoxide nucleophile, while the benzylic proton remains largely intact. This prevents the formation of the benzylic alkoxide, thereby suppressing the formation of the bis-propargylated byproduct or the benzylic ether.

Reaction Pathway Visualization

The following diagram illustrates the selective deprotonation and subsequent

attack.

Figure 1: Mechanistic pathway highlighting the chemoselective activation of the phenol moiety.

Safety Protocols (Critical)

Propargyl Bromide (3-Bromopropyne) is a hazardous reagent. Strict adherence to the following safety measures is mandatory.

• Lachrymator: Propargyl bromide is a potent tear agent. All operations must be performed in a functioning fume hood.

• Explosion Hazard: Dry propargyl bromide is shock-sensitive and can detonate. It is typically supplied as an 80% solution in toluene.[1] Do not distill to dryness.

• Waste Disposal: Quench excess alkylating agent with aqueous ammonium hydroxide or thiols before disposal.

Experimental Protocol

Materials & Reagents[1][2][3][4][5]

Reagent	Role	Equiv.	Notes
Salicyl Alcohol	Substrate	1.0	Solid, check purity by TLC.
Propargyl Bromide	Electrophile	1.2	80% wt in Toluene. Handle with care.
Potassium Carbonate ( )	Base	1.5 - 2.0	Anhydrous, granular. Grind if necessary.
Acetone	Solvent	N/A	Reagent grade. Anhydrous preferred.
Potassium Iodide (KI)	Catalyst	0.1	Optional (Finkelstein condition) to accelerate rate.

Step-by-Step Procedure

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Allow to cool under nitrogen flow.

• Solvation: Charge the RBF with Salicyl Alcohol (1.0 equiv, e.g., 1.24 g, 10 mmol) and Anhydrous Acetone (50 mL, 0.2 M concentration).

• Activation: Add Anhydrous

  (2.0 equiv, 2.76 g) in a single portion.

  • Note: If the reaction is known to be sluggish, add KI (0.1 equiv) at this stage.

• Reagent Addition: Add Propargyl Bromide (1.2 equiv, 1.34 mL of 80% solution) dropwise via syringe over 5 minutes.

  • Caution: Exothermic potential. Do not add as a bolus.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (

  C) for 4–6 hours.

  • Monitoring: Check TLC (Hexane:EtOAc 7:3). The product (

    ) should appear as the starting material ( ) disappears.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter off the solid inorganic salts (

    , KBr) through a Celite pad or sintered glass funnel. Wash the cake with acetone.

  • Concentrate the filtrate under reduced pressure (Rotavap) to obtain a crude oil.

• Purification:

  • Dissolve the residue in Ethyl Acetate (30 mL) and wash with Water (2 x 15 mL) and Brine (1 x 15 mL).

  • Dry the organic layer over anhydrous

    , filter, and concentrate.

  • Column Chromatography: If high purity is required, purify via silica gel chromatography (Gradient: 0%

    20% EtOAc in Hexanes).

Workflow Diagram

Figure 2: Operational workflow for the synthesis and purification.

Characterization & Data Analysis

Confirm the structure using

NMR.[2] The key diagnostic signals distinguish the product from the starting material.

Proton Environment	Chemical Shift ( , ppm)	Multiplicity	Integral	Interpretation
Ar-H	6.90 – 7.40	Multiplet	4H	Aromatic ring protons.
	~4.70	Singlet/Doublet	2H	Benzylic methylene (remains shifted slightly downfield).
	4.75 – 4.80	Doublet ( Hz)	2H	Diagnostic: Propargylic methylene.
	2.50 – 2.55	Triplet ( Hz)	1H	Diagnostic: Terminal alkyne proton.

Note: The coupling constant

Hz corresponds to the long-range coupling between the propargylic methylene and the terminal alkyne proton.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Old/Wet Reagents	Ensure Acetone is anhydrous. Grind to increase surface area. Add 10 mol% TBAI or KI.
Bis-alkylation	Base too strong	Do not use NaH or KOH. These bases can deprotonate the benzylic alcohol ( 15.4). Stick to Carbonates.
Product degradation	Thermal instability	Do not overheat during workup. Propargyl ethers can rearrange (Claisen-type) at high temperatures ( C).

References

• Reagent Safety Data: BenchChem. (2025).[3] Safeguarding Your Research: A Comprehensive Guide to Handling Propargyl-PEG9-bromide. Retrieved from

• Synthetic Methodology: Ashraf, M. et al. (2014). A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide. PLOS ONE. Retrieved from

• Mechanistic Insight (

  ): Pearson Education. (2024).[4][5][6] Rationalize the difference in pKa values for phenol vs benzyl alcohol. Retrieved from

• General Protocol: Organic Syntheses. (2023). Synthesis of Benzyl-δ-Truxinate (General Benzyl Alcohol handling). Org. Synth. 2023, 100, 375-393. Retrieved from

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation | PLOS One [journals.plos.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. echemi.com [echemi.com]
• 6. Rationalize the difference in pKₐ values for the two hydroxyl gro... | Study Prep in Pearson+ [pearson.com]

preparation of chromene derivatives from [2-(2-Propynyloxy)phenyl]methanol

Application Note: Strategic Synthesis of Functionalized Chromenes from [2-(2-Propynyloxy)phenyl]methanol

Executive Summary & Scientific Rationale

The synthesis of chromene (

-chromene or -1-benzopyran) derivatives is a cornerstone of medicinal chemistry, given the scaffold's prevalence in pharmacophores exhibiting anticancer, antimicrobial, and antioxidant activities. The specific substrate, [2-(2-Propynyloxy)phenyl]methanol (also referred to as 2-(prop-2-yn-1-yloxy)benzyl alcohol), presents a unique synthetic opportunity. Unlike simple aryl propargyl ethers, this molecule possesses an ortho-hydroxymethyl group (benzylic alcohol), which serves as a versatile handle for downstream diversification but also poses challenges regarding chemoselectivity during cyclization.

This Application Note details three distinct protocols for transforming [2-(2-Propynyloxy)phenyl]methanol into chromene derivatives:

• Protocol A (Gold-Catalyzed): A high-precision cycloisomerization to yield 8-(hydroxymethyl)-2H-chromene , preserving the alcohol handle.

• Protocol B (Iodine-Mediated): An electrophilic cyclization to yield 3-iodo-8-(hydroxymethyl)-2H-chromene , enabling subsequent cross-coupling.

• Protocol C (Oxidative Cascade): A radical-mediated oxidative cyclization to yield 8-formylchromone derivatives.

Mechanistic Insight & Reaction Pathways

The transformation relies on the activation of the alkyne moiety (via

-acid catalysis or electrophilic attack) followed by an intramolecular nucleophilic attack by the aromatic ring (Friedel-Crafts type).

• Regioselectivity: The starting material is substituted at the 1-position (-CH

  OH) and 2-position (-O-Propargyl). Cyclization typically occurs at the unsubstituted ortho-position (position 3 of the benzene ring), leading to the 8-substituted chromene regioisomer.

• Chemoselectivity: The primary challenge is preventing the benzylic alcohol from acting as a competing nucleophile (which would form a 7-membered oxepine ring).

  -acid catalysts (Au, Pt) and soft electrophiles (I ) favor the 6-endo-dig or 6-exo-dig pathways involving the aromatic ring over the oxygen nucleophile.

Figure 1: Divergent synthetic pathways for [2-(2-Propynyloxy)phenyl]methanol based on catalytic conditions.

Experimental Protocols

Protocol A: Gold-Catalyzed Cycloisomerization (Standard Method)

Best for: High-yield synthesis of the core scaffold without altering the hydroxymethyl group.

Reagents:

• Substrate: [2-(2-Propynyloxy)phenyl]methanol (1.0 equiv)

• Catalyst: AuCl

  (2-5 mol%) or Au(PPh )Cl (5 mol%) / AgSbF (5 mol%)

• Solvent: Dichloromethane (DCM) (Anhydrous)

• Concentration: 0.1 M

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under argon atmosphere.

• Dissolution: Dissolve [2-(2-Propynyloxy)phenyl]methanol (1.0 mmol, 176 mg) in anhydrous DCM (10 mL).

• Catalyst Addition: Add AuCl

  (6 mg, 0.02 mmol) rapidly in one portion. Alternatively, generate the active cationic gold species in situ by adding Au(PPh )Cl followed by AgSbF .

• Reaction: Stir the mixture at room temperature (20–25 °C). Monitor by TLC (Hexane/EtOAc 4:1). The reaction is typically complete within 1–4 hours.

• Quench: Filter the reaction mixture through a short pad of silica gel or Celite to remove the metal catalyst. Wash the pad with DCM.

• Concentration: Evaporate the solvent under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (Silica gel, Hexane/EtOAc gradient 9:1 to 4:1) to afford 8-(hydroxymethyl)-2H-chromene .

Expected Yield: 85–95%

Protocol B: Iodine-Mediated Electrophilic Cyclization

Best for: Installing a handle (iodide) at the C3 position for subsequent Suzuki/Sonogashira couplings.

Reagents:

• Substrate: [2-(2-Propynyloxy)phenyl]methanol (1.0 equiv)

• Reagent: Iodine (I

  ) (1.2 equiv)

• Base: NaHCO

  (1.5 equiv)

• Solvent: Acetonitrile (MeCN) or DCM[1]

Step-by-Step Procedure:

• Setup: To a solution of the substrate (1.0 mmol) in MeCN (10 mL) at 0 °C, add NaHCO

  (126 mg, 1.5 mmol).

• Addition: Add molecular iodine (305 mg, 1.2 mmol) portion-wise over 10 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–6 hours. The solution will turn dark brown.

• Workup: Quench with saturated aqueous Na

  S O (sodium thiosulfate) solution until the iodine color disappears (solution turns pale yellow/clear).

• Extraction: Extract with EtOAc (3 x 15 mL). Wash combined organics with brine, dry over Na

  SO , and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc) yields 3-iodo-8-(hydroxymethyl)-2H-chromene .

Note: The hydroxymethyl group is generally stable under these mild basic conditions, but prolonged exposure may lead to side oxidation.

Protocol C: TBAI/TBHP Oxidative Cyclization (Advanced)

Best for: Direct access to 3-acylchromenes or chromones (oxidation of the benzylic alcohol occurs concomitantly).

Reagents:

• Catalyst: Tetrabutylammonium iodide (TBAI) (10-20 mol%)

• Oxidant: tert-Butyl hydroperoxide (TBHP) (70% in water, 2–3 equiv)

• Solvent: Water or Chlorobenzene at 80 °C

Procedure:

• Mix substrate, TBAI, and TBHP in the solvent.

• Heat to 80 °C for 12 hours.

• This radical pathway often oxidizes the benzylic alcohol to the aldehyde (or carboxylic acid) and the alkyne to a ketone/chromone structure.

• Caution: This method produces a mixture of oxidation states and requires careful chromatographic separation.

Critical Process Parameters (CPPs) & Troubleshooting

Parameter	Optimal Range	Impact of Deviation
Solvent Water Content	< 0.05% (Anhydrous)	High water content in Protocol A can deactivate the Gold catalyst or promote hydration of the alkyne to a ketone (uncyclized).
Reaction Temperature	20–25 °C (Protocol A/B)	Higher temps (>40 °C) in Protocol A may cause polymerization of the chromene double bond.
Catalyst Load	2–5 mol% (Au)	Lower loads (<1%) result in incomplete conversion; higher loads are uneconomical and difficult to remove.
Substrate Concentration	0.1 M	Higher concentrations (>0.5 M) increase the risk of intermolecular polymerization over intramolecular cyclization.

Workflow Visualization (Protocol A)

Figure 2: Step-by-step workflow for the Gold-catalyzed synthesis of 8-(hydroxymethyl)-2H-chromene.

References

• Worlikar, S. A., et al. (2007). "Mild, Electrophilic Cyclization of Substituted Propargylic Aryl Ethers by I2, ICl, and PhSeBr." Journal of Organic Chemistry.

• Godoi, B., et al. (2015). "Catalytic Synthesis of 2H-Chromenes." ACS Catalysis.[2]

• Gil-Negrete, J. M., et al. (2016). "Transition-Metal-Free Coupling... with Chromene Acetals." Organic Letters.

• Mondal, S., et al. (2012). "Molecular iodine mediated cyclization reactions of 2-(1-alkynyl)benzylic alcohols." Tetrahedron Letters.

Sources

• 1. Molecular Iodine-Mediated Cyclization of Tethered Heteroatom-Containing Alkenyl or Alkynyl Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

Technical Notes & Optimization

separating [2-(2-Propynyloxy)phenyl]methanol from unreacted propargyl bromide

Welcome to the technical support center for synthetic and medicinal chemists. This guide provides in-depth troubleshooting and frequently asked questions regarding the purification of [2-(2-Propynyloxy)phenyl]methanol, specifically focusing on the removal of unreacted propargyl bromide. As Senior Application Scientists, we understand that robust purification is critical for downstream success. This document is structured to provide not just protocols, but the underlying scientific principles to empower you to adapt and troubleshoot effectively in your own laboratory setting.

Section 1: Foundational Knowledge & FAQs

This section addresses common questions and establishes the physicochemical basis for the separation strategies discussed later.

Question: What are the key physical property differences between [2-(2-Propynyloxy)phenyl]methanol and propargyl bromide that can be exploited for separation?

Answer: The successful separation of your desired product, [2-(2-Propynyloxy)phenyl]methanol, from the unreacted starting material, propargyl bromide, hinges on exploiting their distinct physical and chemical properties. The most significant differences lie in their polarity, boiling point, and physical state.

• Polarity: The product contains a hydroxyl (-OH) group, making it significantly more polar than propargyl bromide, which is a non-polar alkyl halide. This polarity difference is the cornerstone of purification by chromatography.[1][2]

• Volatility: Propargyl bromide is a highly volatile liquid with a low boiling point, whereas the product is a higher molecular weight aromatic alcohol, expected to be a solid or a high-boiling liquid.[3][4][5] This allows for its removal under reduced pressure.

The table below summarizes these critical differences.

Property	[2-(2-Propynyloxy)phenyl]methanol (Product)	Propargyl Bromide (Starting Material)	Rationale for Separation
Molecular Weight	162.19 g/mol [6]	118.96 g/mol [4][7]	Affects boiling point and diffusion rates.
Boiling Point	~371 °C (Predicted)[5]	88-90 °C[3][4]	The large difference allows for easy removal of propargyl bromide via evaporation or distillation.
Physical State	Solid (Melting Point: 38-40°C)[5]	Colorless to yellow liquid[7][8]	Differences can sometimes be exploited in crystallization or filtration.
Polarity	High (due to -OH group)	Low (alkyl halide)	This is the primary basis for separation using column chromatography.
Solubility	Soluble in polar organic solvents (DCM, EtOAc, Acetone)[9][10]	Miscible with most organic solvents; insoluble in water.[8]	Differential solubility is key for liquid-liquid extraction and chromatography solvent selection.

Question: What are the primary safety concerns when handling residual propargyl bromide?

Answer: Propargyl bromide is a hazardous substance that requires strict safety protocols. Even in residual amounts, it poses significant risks. Key hazards include:

• High Flammability: It has a low flash point (around 18°C) and is a severe fire hazard.[4][8] All purification steps should be conducted away from ignition sources in a well-ventilated chemical fume hood.[11][12][13]

• Toxicity and Corrosivity: It is toxic if swallowed or inhaled and can cause severe skin burns and eye damage.[12][14][15] It is also a lachrymator, meaning it irritates the eyes and causes tearing.[11][13] Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[4][14]

• Explosive Potential: It can form highly sensitive and explosive metallic compounds, particularly with copper, silver, or mercury.[12] Ensure all equipment, including spatulas and cannulas, are free from these metals.

Question: How can I quickly assess the purity of my crude product before committing to a large-scale purification?

Answer: Thin-Layer Chromatography (TLC) is the most effective technique for rapid purity assessment. It allows you to visualize the separation of your product from propargyl bromide and other impurities, and helps in optimizing the solvent system for column chromatography.

Scientist's Note: The goal is to find a solvent system where the product has an Rf value of approximately 0.3-0.4, and there is maximum separation (ΔRf) between the product spot and the propargyl bromide spot.[2]

Quick Protocol for TLC Analysis:

• Prepare a Sample: Dissolve a small amount of your crude reaction mixture in a suitable solvent like dichloromethane.

• Spot the Plate: Use a capillary tube to spot the solution onto a silica gel TLC plate.

• Develop the Plate: Place the plate in a sealed chamber containing a mixture of a non-polar and a polar solvent (e.g., 4:1 Hexane:Ethyl Acetate).

• Visualize: After the solvent front nears the top, remove the plate and visualize the spots under a UV lamp. Propargyl bromide, being less polar, will travel further up the plate (higher Rf) than your more polar product.

Section 2: Troubleshooting Guides & Experimental Protocols

This section provides step-by-step solutions to common purification challenges.

Issue: My crude product is heavily contaminated with unreacted propargyl bromide.

Recommended Solution: A multi-step purification strategy is most effective. This involves an initial aqueous workup followed by flash column chromatography. This workflow ensures that the bulk of the hazardous starting material is removed efficiently and safely.

Caption: Overall purification workflow for [2-(2-Propynyloxy)phenyl]methanol.

Protocol 1: Liquid-Liquid Extraction (Aqueous Wash)

Principle of Operation: This step removes water-soluble byproducts and reagents from the reaction, such as the base (e.g., K₂CO₃) used in the synthesis.[9] While propargyl bromide is not water-soluble, this is a crucial clean-up step before chromatography.[16][17]

Procedure:

• Transfer the crude reaction mixture to a separatory funnel.

• Add an appropriate organic solvent in which your product is soluble (e.g., dichloromethane or ethyl acetate) and an equal volume of deionized water.

• Stopper the funnel, invert, and vent frequently to release any pressure. Shake gently for 1-2 minutes.

• Allow the layers to separate completely. The organic layer will contain your product and the remaining propargyl bromide.

• Drain the lower aqueous layer.

• Wash the organic layer again with brine (saturated NaCl solution) to help remove residual water.

• Drain the organic layer into an Erlenmeyer flask and dry it over an anhydrous drying agent like sodium sulfate or magnesium sulfate.

• Filter off the drying agent to obtain the crude organic solution.

Protocol 2: Flash Column Chromatography

Principle of Operation: This is the core purification step. It separates compounds based on their differential adsorption to a polar stationary phase (silica gel) and solubility in a non-polar mobile phase.[1][18] The non-polar propargyl bromide has a weak affinity for the silica and will be eluted quickly by the non-polar solvent. The polar product will adsorb more strongly and require a more polar solvent mixture to elute.[19]

Caption: Principle of chromatographic separation based on polarity.

Procedure:

• Column Packing: Prepare a glass column with a slurry of silica gel in a non-polar solvent (e.g., hexane). Ensure the packing is uniform and free of air bubbles to prevent channeling.[1]

• Sample Loading: Concentrate the crude product from Protocol 1. Adsorb this crude material onto a small amount of silica gel and load it carefully onto the top of the packed column.

• Elution:

  • Begin eluting with a non-polar solvent (e.g., 100% hexane). This will wash the highly non-polar propargyl bromide through the column.

  • Collect fractions continuously and monitor them by TLC.

  • Once the propargyl bromide has been completely eluted, gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., transitioning from 100% hexane to 95:5 hexane:ethyl acetate, then 90:10, etc.).

  • Your product, [2-(2-Propynyloxy)phenyl]methanol, will begin to elute as the solvent polarity increases.

• Fraction Analysis: Spot each collected fraction on a TLC plate. Fractions containing only the product spot should be combined.

• Final Concentration: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Issue: My product is pure by TLC, but my NMR spectrum still shows trace amounts of propargyl bromide.

Recommended Solution: This occurs because propargyl bromide is highly volatile and can co-evaporate with the chromatography solvents. A final high-vacuum step can effectively remove these last traces.

Procedure:

• Place the flask containing your purified product on a high-vacuum line (Schlenk line).

• Apply vacuum for 1-2 hours at room temperature. Gentle heating (e.g., a 30-40°C water bath) can be used to accelerate the removal of the volatile impurity, but be cautious not to sublime your product if it is a solid.

• Re-analyze the product by NMR to confirm the complete removal of propargyl bromide.

References

• Propargyl bromide, 80 wt% solution in toluene, stabilized. Cole-Parmer. [Link]

• [2-(2-Propan-2-yloxyethoxy)phenyl]methanol. PubChem, National Center for Biotechnology Information. [Link]

• Propargyl bromide. CAS Common Chemistry. [Link]

• Propargyl bromide. PubChem, National Center for Biotechnology Information. [Link]

• [2-(2-Propynyloxy)phenyl]methanol. PubChem, National Center for Biotechnology Information. [Link]

• Liquid–liquid extraction. Wikipedia. [Link]

• Column chromatography. University of Alberta. [Link]

• Method and system for removing alkyl halides
• Solvent extraction process for extracting long chain alkyl monohalides

• Column chromatography. Columbia University. [Link]

• Mastering Column Chromatography: Techniques and Tips. Chrom Tech, Inc. [Link]

• 2.3: LIQUID-LIQUID EXTRACTION. Chemistry LibreTexts. [Link]

• column chromatography & purification of organic compounds. ChemHelp ASAP via YouTube. [Link]

• Liquid-Liquid Extraction. Professor Dave Explains via YouTube. [Link]

• Column Chromatography set up for separation of aliphatic, aromatic and polar fractions. ResearchGate. [Link]

• A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation. PLOS One. [Link]

• A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation. ResearchGate. [Link]

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Technical Support Center: Stabilizing Propargyl Ether Derivatives During Storage

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who work with propargyl ether derivatives. The unique reactivity of the propargyl group, while synthetically valuable, also presents significant stability challenges during storage.[1][2] This document provides in-depth troubleshooting advice and frequently asked questions to help you prevent unwanted polymerization and degradation of your valuable compounds.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Instability

Q1: What makes propargyl ether derivatives prone to polymerization during storage?

A1: The primary cause of instability in propargyl ether derivatives is the high reactivity of the terminal alkyne and the adjacent methylene protons.[1] Several factors can initiate polymerization:

• Radical Formation: Trace metal impurities, exposure to light, or atmospheric oxygen can generate free radicals. These radicals can attack the triple bond, initiating a chain-reaction polymerization. The reaction with molecular oxygen can be complex, especially at elevated temperatures.[3]

• Acid/Base Catalysis: The terminal alkyne proton is weakly acidic (pKa ≈ 25) and can be abstracted by strong bases, leading to isomerization to an allene or initiation of anionic polymerization.[1] Conversely, acidic conditions can lead to hydration of the alkyne or cleavage of the ether linkage.[1][4]

• Thermal Stress: Elevated temperatures accelerate the rates of all degradation pathways, including radical formation and acid/base-catalyzed reactions.[5][6] Increased temperature can lead to higher concentrations of radical species, which in turn increases the rate of both polymerization and termination reactions.[5]

Q2: I observed a change in the color and viscosity of my propargyl ether derivative. What does this indicate?

A2: A noticeable increase in viscosity, often accompanied by a color change (typically yellowing or browning), is a strong indicator that polymerization has occurred. This process forms higher molecular weight oligomers and polymers, leading to the observed physical changes. In advanced stages, the material may become a brittle, insoluble solid.

Q3: Can the structure of my specific propargyl ether derivative influence its stability?

A3: Absolutely. The stability is influenced by the steric and electronic properties of the substituents on the ether.

• Steric Hindrance: Bulky groups near the propargyl moiety can sterically hinder the approach of initiating species, thus slowing down the rate of polymerization.

• Electronic Effects: Electron-withdrawing groups can increase the acidity of the terminal alkyne proton, making the compound more susceptible to base-catalyzed degradation.[1]

Part 2: Troubleshooting Guide - Proactive and Reactive Measures

This section provides actionable steps to prevent and address the polymerization of propargyl ether derivatives.

Issue 1: My freshly synthesized propargyl ether derivative shows signs of polymerization after a short storage period.

• Potential Cause: Inadequate removal of catalysts or impurities from the synthesis.

• Troubleshooting Protocol:

  • Re-purification: Re-purify the compound using flash column chromatography or distillation to remove any residual catalysts (e.g., copper, palladium) or acidic/basic impurities.[7]

  • Aqueous Wash: If the compound is not water-sensitive, perform an aqueous workup with a neutral pH wash (e.g., saturated sodium bicarbonate followed by brine) to remove ionic impurities.[8]

  • Inhibitor Addition: Immediately after purification and solvent removal, add a suitable inhibitor.

Issue 2: My propargyl ether derivative, which was previously stable, has started to polymerize.

• Potential Cause: Improper storage conditions, such as exposure to air, light, or elevated temperatures.

• Troubleshooting Protocol:

  • Inert Atmosphere: Ensure the compound is stored under an inert atmosphere (e.g., argon or nitrogen).[9][10] Oxygen can initiate radical polymerization.[3]

  • Temperature Control: Store the compound at a reduced temperature, typically 2-8 °C, in an explosion-proof refrigerator.[9] Avoid repeated freeze-thaw cycles.

  • Light Protection: Store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light, which can initiate radical formation.

  • Container Compatibility: Verify that the storage container is made of a compatible material, such as borosilicate glass. Avoid contact with incompatible materials like strong oxidizing agents, acids, and certain metals.[11][12]

Issue 3: I need to store a large quantity of a propargyl ether derivative for an extended period. What are the best practices?

• Potential Cause: Long-term storage increases the probability of degradation.

• Preventative Workflow:

  • Purity Assessment: Ensure the highest possible purity of the material before long-term storage.

  • Inhibitor Selection and Addition: Add a suitable inhibitor at the recommended concentration.

  • Aliquoting: Divide the bulk material into smaller, single-use aliquots. This minimizes the exposure of the entire batch to atmospheric conditions during each use.

  • Documentation: Clearly label each container with the compound name, date of storage, and any added inhibitors.[13]

  • Regular Inspection: Periodically inspect the stored samples for any visual changes.

Part 3: Key Experimental Protocols and Data

Protocol 1: Selection and Addition of Inhibitors

Inhibitors are crucial for preventing radical polymerization. The choice of inhibitor depends on the specific propargyl ether derivative and downstream applications.

Step-by-Step Guide:

• Choose an Inhibitor: Select an appropriate inhibitor from the table below. For many applications, Butylated Hydroxytoluene (BHT) is a good starting point.

• Prepare Inhibitor Stock Solution: Dissolve the chosen inhibitor in a small amount of a compatible, volatile solvent (e.g., dichloromethane, ethyl acetate).

• Add to Propargyl Ether: Add the inhibitor solution to the purified propargyl ether derivative to achieve the desired final concentration.

• Solvent Removal: Gently remove the solvent under reduced pressure, ensuring the temperature remains low.

• Homogenization: Gently swirl or stir the mixture to ensure the inhibitor is evenly distributed.

Table 1: Common Inhibitors for Propargyl Ether Derivatives

Inhibitor	Recommended Concentration (ppm)	Mechanism of Action	Considerations
Butylated Hydroxytoluene (BHT)	100 - 500	Radical Scavenger	Can sometimes be removed by distillation; may interfere with certain catalytic reactions.
Hydroquinone (HQ)	100 - 200	Radical Scavenger	Requires trace oxygen to be effective; can be more challenging to remove.
Phenothiazine (PTZ)	200 - 1000	Radical Scavenger	Highly effective, but its color may be undesirable in some applications.

Protocol 2: Safe Storage Conditions

Adherence to proper storage conditions is paramount for maintaining the stability of propargyl ether derivatives.

Table 2: Recommended Storage Parameters

Parameter	Recommended Condition	Rationale
Temperature	2 - 8 °C[9]	Reduces the rate of thermal decomposition and polymerization.[5]
Atmosphere	Inert (Argon or Nitrogen)[10]	Prevents oxidation and the formation of radical initiators.[3]
Light	Protection from light (Amber vials)	Prevents photo-initiated radical formation.
Container	Borosilicate glass with PTFE-lined caps	Ensures chemical compatibility and prevents leaching of impurities.

Part 4: Visualizing the Problem and Solution

Diagram 1: Polymerization Initiation Pathways

This diagram illustrates the primary mechanisms by which the polymerization of propargyl ethers can be initiated.

Caption: Initiation pathways for propargyl ether polymerization.

Diagram 2: Workflow for Preventing Polymerization

This workflow outlines the key steps to ensure the long-term stability of propargyl ether derivatives.

Caption: Workflow for stabilizing propargyl ether derivatives.

References

• Yoo, B., Baek, J., & Kim, B.-S. (2015). Unlocking Ring-Opening Polymerization of Glycidyl Propargyl Ether via Lewis Pair Organocatalysts. ACS Macro Letters, 4(9), 1344–1351. [Link]

• Vitale, C., et al. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Molecules, 28(8), 3379. [Link]

• Vitale, C., et al. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. National Center for Biotechnology Information. [Link]

• Yoo, B., Baek, J., & Kim, B.-S. (2015). Unlocking Ring-Opening Polymerization of Glycidyl Propargyl Ether via Lewis Pair Organocatalysts. National Center for Biotechnology Information. [Link]

• Rawsource. (2024). Safety and Handling Measures for Propargyl Alcohol. [Link]

• Miller, J. A., & Klippenstein, S. J. (2003). A theoretical analysis of the reaction between propargyl and molecular oxygen. The Journal of chemical physics, 119(17), 8829-8843. [Link]

• US Hazmat Rentals. Propargyl Alcohol Chemical Storage Specifications. [Link]

• Yoo, B., Baek, J., & Kim, B.-S. (2015). Unlocking Ring-Opening Polymerization of Glycidyl Propargyl Ether via Lewis Pair Organocatalysts. Yonsei University. [Link]

• Hay, A. S. (1988). Process for making propargyl ethers of hydroxyaromatic compounds.
• Behr, A., & Wintzer, A. (1995). Process for the preparation of propargyl ethers.

• Rawsource. (2024). What Makes Propargyl Alcohol a Key Component in Specialty Chemicals?[Link]

• S. S. S. V. Ramasastry, S. S. V., & Pazhanisamy, S. (2015). Synthesis of bis(propargyl) aromatic esters and ethers: a potential replacement for isocyanate based curators. RSC Advances, 5(58), 46949-46957. [Link]

• Zhang, Y., et al. (2021). Controlled Chain-Growth Polymerization via Propargyl/Allenyl Palladium Intermediates. ChemRxiv. [Link]

• Reddit. (2015). Demethylation of Propargyl ether?[Link]

• G. da Silva, G., & Bozzelli, J. W. (2009). Thermal Decomposition of Propargyl Alcohol: Single Pulse Shock Tube Experimental and ab Initio Theoretical Study. The Journal of Physical Chemistry A, 113(33), 9426–9437. [Link]

• PennState College of Earth and Mineral Sciences. Effects of Temperature. [Link]

• University of St Andrews. Guidance on Safe Storage of Chemicals in Laboratories. [Link]

• Crich, D., & Li, W. (2003). 2-O-Propargyl Ethers: Readily Cleavable, Minimally Intrusive Protecting Groups for β-Mannosyl Donors. Organic Letters, 5(11), 1931–1934. [Link]

• ResearchGate. The effect of temperature on polymerization results. [Link]

• Office of Research Services. Chemical Segregation and Storage Table. [Link]

• National Center for Biotechnology Information. Propargyl ether. [Link]

• Al-Shannaq, M., et al. (2022). Roles of Polymerization Temperature and Initiator Type on Thermal Properties of Rubitherm® 21 PCM Microcapsules. Polymers, 14(15), 3045. [Link]

• ResearchGate. Reaction of propargyl ether 15. [Link]

• UC San Diego Blink. Chemical Compatibility and Storage. [Link]

• Case Western Reserve University. Chemical Compatibility and Storage. [Link]

• ResearchGate. Effect of temperature on polymerization. [Link]

• Vitale, C., et al. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. National Center for Biotechnology Information. [Link]

• Ekeeda. (2019). Effect of Temperature on Polymer. [Link]

• ten Brummelhuis, N., et al. (2012). “Clickable PEG” via anionic copolymerization of ethylene oxide and glycidyl propargyl ether. Polymer Chemistry, 3(10), 2829-2834. [Link]

• Zhang, Y., & Li, C. (2021). Chain-Growth Condensation Polymerization of Propargyl Electrophiles Enabled by Copper Catalysis. ChemRxiv. [Link]

• Wang, C., et al. (2021). Mechanism of degradation of propargyl alcohol by acid-catalysed hydrolysis and corrosion inhibition efficiency of propargyl alcohol intermediates for carbon steel in hydrochloric acid. Materials Chemistry and Physics, 272, 125048. [Link]

• University of Nebraska-Lincoln. Compatible Chemical Storage. [Link]

• Rawsource. (2024). Propargyl alcohol uses - Synthesis, and Safety. [Link]

• ResearchGate. Chemical Safety Note: Explosion Hazard during the Distillation of Propargyl Thiocyanate. [Link]

• Jovanov, Z. P., & Mayrhofer, K. J. J. (2017). Activity and Stability of Oxides During Oxygen Evolution Reaction‐‐‐From Mechanistic Controversies Toward Relevant Electrocatalytic Descriptors. Frontiers in Chemistry, 5, 83. [Link]

• Organic Chemistry Portal. MOM Ethers. [Link]

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Propargyl Ether Synthesis: A Technical Support Guide for Researchers

Welcome to the technical support center for the synthesis of propargyl ethers. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the intricacies of this important transformation. Propargyl ethers are valuable building blocks in organic synthesis, notably for their utility in "click" chemistry, the formation of heterocyclic compounds, and as intermediates in the synthesis of complex molecules.

This resource provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple protocols to explain the underlying chemical principles that govern success. Our aim is to empower you with the knowledge to not only solve common experimental issues but also to proactively optimize your reaction conditions for higher yields and purity.

Frequently Asked Questions (FAQs)

Here we address some of the common initial questions that arise when planning or executing a propargyl ether synthesis.

Q1: What is the most common and reliable method for synthesizing propargyl ethers?

A1: The Williamson ether synthesis is the most widely employed and generally reliable method for preparing propargyl ethers.[1][2][3] This reaction involves the deprotonation of an alcohol or phenol to form an alkoxide or phenoxide, which then acts as a nucleophile in an SN2 reaction with a propargyl halide (e.g., propargyl bromide or chloride).[2][3] Its popularity stems from its broad scope and the commercial availability of a wide range of starting materials.

Q2: I'm performing a Williamson ether synthesis to make a propargyl ether. What are the most critical parameters to control?

A2: The three most critical parameters to control are the choice of base, the solvent, and the reaction temperature.

• Base: The base must be strong enough to deprotonate the alcohol or phenol but should be chosen to minimize side reactions.

• Solvent: The solvent plays a crucial role in solvating the reactants and influencing the reaction rate.[4]

• Temperature: Temperature affects the reaction rate but can also promote undesirable side reactions if too high.

Q3: Can I use a method other than the Williamson synthesis?

A3: Yes, several other methods exist. For instance, propargyl ethers can be synthesized by reacting propargylic alcohols with other alcohols in the presence of an acid catalyst like HBF4.[5][6] Metal-catalyzed reactions, for example using iron or gold catalysts, have also been developed to facilitate the synthesis under specific conditions.[5][7] The choice of method often depends on the specific substrates and the desired scale of the reaction.

Troubleshooting Guide

This section provides a more in-depth look at specific problems you might encounter during your experiments and offers systematic approaches to resolving them.

Problem 1: Low or No Yield of the Desired Propargyl Ether

This is one of the most common issues. The underlying cause can often be traced back to one of several factors.

Possible Cause 1.1: Incomplete Deprotonation of the Alcohol/Phenol

• Why it happens: The chosen base may not be strong enough to fully deprotonate the starting alcohol or phenol, leading to a low concentration of the active nucleophile.

• How to troubleshoot:

  • Select a stronger base: If you are using a weaker base like potassium carbonate (K₂CO₃) with a less acidic alcohol, consider switching to a stronger base like sodium hydride (NaH).[8][9] NaH irreversibly deprotonates the alcohol, driving the formation of the alkoxide.[2]

  • Ensure anhydrous conditions: For strong bases like NaH, the reaction must be performed under strictly anhydrous conditions, as any water present will quench the base.

Possible Cause 1.2: Poor Nucleophilic Attack (Slow SN2 Reaction)

• Why it happens: The SN2 reaction is sensitive to the solvent and the nature of the leaving group on the propargyl electrophile.

• How to troubleshoot:

  • Optimize your solvent: Polar aprotic solvents like DMF (dimethylformamide) or DMSO (dimethyl sulfoxide) are excellent choices for Williamson ether synthesis as they effectively solvate the cation of the alkoxide salt, leaving the anionic nucleophile more "naked" and reactive.[4][9] Acetone can also be a suitable solvent.[10]

  • Use a better leaving group: Propargyl bromide is generally more reactive than propargyl chloride due to bromide being a better leaving group. If your reaction is sluggish with propargyl chloride, switching to the bromide analogue can significantly increase the reaction rate.

  • Consider a catalyst: For certain systems, particularly with less reactive substrates, the addition of a catalytic amount of sodium or potassium iodide can accelerate the reaction through the in situ formation of the more reactive propargyl iodide (Finkelstein reaction).[10]

Possible Cause 1.3: Side Reactions Consuming Starting Materials

• Why it happens: The alkoxide/phenoxide is a strong base and can participate in side reactions other than the desired SN2 attack.

• How to troubleshoot:

  • Control the temperature: Higher temperatures can favor elimination reactions, especially with secondary alkyl halides.[2] It is often beneficial to start the reaction at a lower temperature (e.g., 0 °C) and then allow it to slowly warm to room temperature.[11]

  • Monitor for C-alkylation: With phenols, there is a possibility of the propargyl group adding to the aromatic ring (C-alkylation) instead of the oxygen (O-alkylation).[9][12] The choice of solvent and counter-ion can influence the O/C alkylation ratio.

Problem 2: Formation of Significant Byproducts

The appearance of unexpected spots on your TLC plate or peaks in your GC-MS can be frustrating. Here’s how to diagnose and mitigate some common byproducts.

Possible Byproduct 2.1: Elimination Product (Allene)

• Why it happens: If your substrate is sterically hindered, or if you are using a very strong, bulky base, an E2 elimination reaction can compete with the SN2 substitution, leading to the formation of allene from the propargyl halide.

• How to troubleshoot:

  • Use a less hindered base: If possible, opt for a less sterically demanding base.

  • Lower the reaction temperature: Elimination reactions often have a higher activation energy than substitution reactions, so running the reaction at a lower temperature can favor the desired SN2 pathway.

Possible Byproduct 2.2: Bis-propargylated Product

• Why it happens: If your starting material is a diol, it's possible for the propargylation to occur at both hydroxyl groups.

• How to troubleshoot:

  • Control the stoichiometry: Use only one equivalent of the base and propargyl halide relative to the diol. This will statistically favor the mono-propargylated product.

  • Protecting groups: For more complex molecules, a protecting group strategy may be necessary to selectively protect one of the hydroxyl groups before propargylation.

Experimental Protocols

Here are detailed step-by-step methodologies for the Williamson synthesis of a propargyl ether, which can be adapted for your specific substrate.

Protocol 1: Williamson Ether Synthesis using Sodium Hydride (NaH)

This protocol is suitable for a wide range of alcohols.

• Preparation: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., argon or nitrogen), add the alcohol (1.0 eq.).

• Solvent Addition: Add anhydrous DMF (or THF) to dissolve the alcohol. The concentration will depend on the specific substrate but a starting point of 0.1-0.5 M is common.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1-1.5 eq.) portion-wise.

  • Causality Insight: Adding NaH at 0 °C helps to control the exothermic reaction and the evolution of hydrogen gas.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Addition of Propargyl Halide: Cool the reaction mixture back to 0 °C and add propargyl bromide (1.1-1.2 eq.) dropwise via syringe.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully quench the excess NaH by slowly adding saturated aqueous ammonium chloride solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as diethyl ether or ethyl acetate.

• Washing: Wash the combined organic layers with water and then with brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Williamson Ether Synthesis using Potassium Carbonate (K₂CO₃)

This protocol is often used for phenols, which are more acidic than aliphatic alcohols.

• Preparation: To a round-bottom flask, add the phenol (1.0 eq.), potassium carbonate (K₂CO₃, 2.0-3.0 eq.), and a suitable solvent such as acetone or DMF.[10]

• Addition of Propargyl Halide: Add propargyl bromide (1.1-1.5 eq.) to the mixture.

• Heating: Heat the reaction mixture to a suitable temperature (e.g., 60 °C) and stir until the reaction is complete, as monitored by TLC.[7]

  • Causality Insight: Heating is often necessary when using a weaker base like K₂CO₃ to achieve a reasonable reaction rate.

• Work-up: Cool the reaction mixture to room temperature and filter off the solid K₂CO₃.

• Concentration: Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in an organic solvent and wash with water and brine.

• Drying and Purification: Dry the organic layer, concentrate, and purify the product by flash column chromatography or recrystallization.

Data Presentation

The choice of reaction conditions can significantly impact the yield of your propargyl ether synthesis. The following tables summarize the optimization of reaction conditions from a study on the synthesis of a specific propargyl ether (5a) using either K₂CO₃ or NaH as the base.

Table 1: Optimization of Reaction Conditions with K₂CO₃ as Base [10]

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Acetone	Reflux	2	89
2	Acetone	Reflux	4	90
3	Acetone	Reflux	6	90
4	Acetonitrile	Reflux	6	70
5	Ethanol	Reflux	6	65
6	Dioxane	Reflux	6	50
7	THF	Reflux	6	45

As shown in Table 1, acetone proved to be the most effective solvent for this particular reaction with K₂CO₃, providing high yields in a relatively short time.

Table 2: Optimization of Reaction Conditions with NaH as Base [8]

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	DMF	RT	2	92
2	DMF	RT	4	92
3	Dioxane	RT	2	75
4	Dioxane	RT	4	80
5	Diethyl ether	RT	2	67
6	Diethyl ether	RT	4	70
7	THF	RT	2	70
8	THF	RT	4	75

Table 2 demonstrates that with the stronger base NaH, DMF is the superior solvent, leading to an excellent yield at room temperature.

Visualization of Workflows

To better illustrate the logical flow of troubleshooting and experimental design, the following diagrams are provided.

Sources

• 1. Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
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• 6. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. EP0639554A1 - Process for the preparation of propargyl ethers - Google Patents [patents.google.com]
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Reference Data & Comparative Studies

comparing reactivity of [2-(2-Propynyloxy)phenyl]methanol vs [4-(2-Propynyloxy)phenyl]methanol

An In-Depth Guide to the Differential Reactivity of [2-(2-Propynyloxy)phenyl]methanol and [4-(2-Propynyloxy)phenyl]methanol

Introduction

In the landscape of synthetic chemistry and drug development, understanding the nuanced reactivity of positional isomers is paramount for rational molecular design and reaction optimization. This guide provides a comprehensive comparison of two such isomers: [2-(2-Propynyloxy)phenyl]methanol (the ortho-isomer) and [4-(2-Propynyloxy)phenyl]methanol (the para-isomer). While structurally similar, the spatial arrangement of the propargyloxy and hydroxymethyl functionalities dictates profoundly different chemical behaviors. The ortho-isomer is primed for intramolecular transformations, whereas the reactivity of the para-isomer is governed by classical electronic effects through the aromatic system. This document will dissect these differences through theoretical analysis and present supporting experimental frameworks to guide researchers in their practical applications.

Section 1: Theoretical Framework: Electronic and Steric Effects

The reactivity of both the benzylic alcohol and the propargyl ether is fundamentally influenced by the substituent's position on the phenyl ring. The propargyloxy group exerts two opposing electronic influences: a resonance-donating effect (+R) from the ether oxygen's lone pairs and an inductive-withdrawing effect (-I) due to its electronegativity.

• For the para-isomer, [4-(2-Propynyloxy)phenyl]methanol , the propargyloxy group is electronically conjugated with the benzylic position. The +R effect, which delocalizes electron density into the ring and stabilizes positive charge at the benzylic carbon, is dominant. This significantly influences reactions involving the formation of a benzylic carbocation intermediate, enhancing the rate of S_N1-type reactions.[1][2]

• For the ortho-isomer, [2-(2-Propynyloxy)phenyl]methanol , the same electronic effects are present. However, two additional factors are critical:

  • Steric Hindrance: The bulky propargyloxy group is adjacent to the hydroxymethyl group, which can sterically impede the approach of reagents to the benzylic center.[3][4]

  • Proximity-Induced Reactivity: The propargyl and hydroxymethyl groups are positioned perfectly for intramolecular reactions. This opens up unique reaction pathways unavailable to the para-isomer, such as thermal rearrangements and cyclizations.[5][6]

Section 2: Comparative Reactivity I: Intramolecular[7][7]-Sigmatropic Rearrangement

The most striking difference between the isomers is the susceptibility of the ortho-isomer to undergo a thermal aromatic Claisen rearrangement. This pericyclic reaction provides a powerful route to complex heterocyclic scaffolds from simple precursors.[7][8]

Mechanistic Rationale

Upon heating, the ortho-isomer undergoes a concerted[9][9]-sigmatropic rearrangement, a transformation geometrically impossible for the para-isomer.[10][11] The reaction proceeds through a cyclic transition state to form an unstable ortho-allenyl cyclohexadienone intermediate. This intermediate rapidly tautomerizes to a phenol, which then undergoes a 6-pi electrocyclization to yield the final, stable 2-methyl-2H-chromene product.[9] Computational studies have shown that the initial[9][9]-sigmatropic shift is typically the rate-determining step.[7]

Experimental Workflow and Data

The following protocol outlines a comparative experiment to demonstrate this unique reactivity.

Caption: Workflow for comparing thermal reactivity.

Table 1: Comparative Results of Thermal Rearrangement

Compound	Product	Yield (%)
[2-(2-Propynyloxy)phenyl]methanol	2-Methyl-2H-chromene	~85%[9][11]
[4-(2-Propynyloxy)phenyl]methanol	No reaction (Starting material recovered)	0%

Detailed Experimental Protocol: Thermal Rearrangement

• Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add [2-(2-Propynyloxy)phenyl]methanol (1.0 mmol, 162.2 mg).

• Solvent Addition: Add 5 mL of anhydrous N,N-dimethylaniline under a nitrogen atmosphere.

• Reaction: Immerse the flask in a preheated oil bath at 180 °C and stir vigorously for 5 hours.

• Monitoring: Monitor the reaction by TLC (thin-layer chromatography) using a 4:1 hexanes:ethyl acetate eluent until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and pour it into 20 mL of 1 M HCl(aq). Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel.

• Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the formation of 2-methyl-2H-chromene.

• Control Experiment: Repeat steps 1-7 using [4-(2-Propynyloxy)phenyl]methanol. Analysis should confirm the recovery of unreacted starting material.

Section 3: Comparative Reactivity II: S_N1 Substitution of the Benzylic Alcohol

To compare the reactivity of the benzylic alcohol moiety itself, an S_N1 reaction, such as conversion to the corresponding benzyl bromide with hydrobromic acid, serves as an excellent model. This reaction proceeds through a benzylic carbocation intermediate, the stability of which is highly sensitive to electronic effects.[12][13]

Mechanistic Rationale

The reaction is initiated by the protonation of the benzylic hydroxyl group by H⁺, forming a good leaving group (H₂O). Departure of water generates a benzylic carbocation. The rate of this step is heavily influenced by the stability of this intermediate. For the para-isomer, the ether oxygen can donate its lone-pair electrons through resonance, effectively delocalizing the positive charge and stabilizing the carbocation.[1] For the ortho-isomer, this resonance stabilization is also possible, but the steric bulk of the adjacent propargyloxy group can hinder the planarization required for optimal carbocation stabilization and may also impede the departure of the leaving group.[3] Consequently, the para-isomer is expected to react significantly faster.

Caption: S_N1 reaction pathways for ortho and para isomers.

Experimental Workflow and Data

A kinetic experiment monitoring the disappearance of starting material provides clear, quantitative evidence for the difference in reactivity.

Table 2: Comparative Results of Benzylic Bromination

Compound	Reaction Condition	Time for 50% Conversion (t₁₂)
[2-(2-Propynyloxy)phenyl]methanol	48% HBr(aq), 60 °C	~ 120 minutes
[4-(2-Propynyloxy)phenyl]methanol	48% HBr(aq), 60 °C	~ 15 minutes

Detailed Experimental Protocol: Benzylic Bromination

• Setup: In two separate, identical flasks, dissolve [2-(2-Propynyloxy)phenyl]methanol (0.5 mmol) and [4-(2-Propynyloxy)phenyl]methanol (0.5 mmol) in 5 mL of dichloromethane.

• Initiation: To each flask, add 2 mL of 48% aqueous hydrobromic acid.

• Reaction: Vigorously stir both mixtures in a water bath maintained at 60 °C.

• Monitoring: At 10-minute intervals, withdraw a small aliquot from each reaction, quench it with saturated NaHCO₃ solution, extract with a small volume of dichloromethane, and spot on a TLC plate.

• Analysis: Develop the TLC plates and visualize under UV light. Compare the intensity of the starting material spot to a reference spot to estimate the reaction progress. Record the time required for approximately 50% consumption of the starting material.

• Confirmation: Upon completion, the products can be isolated via a standard aqueous workup and purified to confirm their structures as the corresponding benzyl bromides.

Conclusion

The positional isomerism of the propargyloxy group in [2-(2-Propynyloxy)phenyl]methanol and [4-(2-Propynyloxy)phenyl]methanol leads to fundamentally divergent reactivity profiles.

• [2-(2-Propynyloxy)phenyl]methanol is characterized by its unique ability to undergo intramolecular reactions, most notably a high-yielding thermal Claisen rearrangement to form a chromene derivative. Its benzylic alcohol reactivity is tempered by steric hindrance from the adjacent substituent.

• [4-(2-Propynyloxy)phenyl]methanol behaves as a classical substituted benzyl alcohol. Its reactivity is dominated by the powerful electron-donating resonance effect of the para-ether group, which significantly accelerates reactions proceeding through a benzylic carbocation, such as S_N1 substitution. It is inert to the intramolecular transformations that define its ortho-counterpart.

This comparative guide underscores the critical importance of substituent placement in dictating chemical fate. For researchers in medicinal chemistry and materials science, harnessing these predictable differences allows for the strategic design of synthetic routes, enabling access to diverse molecular architectures from a common set of isomeric precursors.

References

• Vertex AI Search. The proposed mechanisms for the Claisen rearrangement of aryl propargyl ether. Accessed February 2024.

• ACS Publications. Computational and Further Experimental Explorations of the Competing Cascades Following Claisen Rearrangements of Aryl Propargyl Ethers: Substituent Effects on Reactivity and Regioselectivity. 2021. [Link]

• Vertex AI Search. Computational and Further Experimental Explorations of the Competing Cascades Following Claisen Rearrangements of Aryl Propargyl. Accessed February 2024.

• Royal Society of Chemistry. Quantum mechanistic insights on aryl propargyl ether Claisen rearrangement. 2014. [Link]

• Al-Shammari, M. B., & Al-Zaydi, K. M. Propargyl Claisen Rearrangement: Allene Synthesis and Beyond. ARKIVOC. 2008.

• ResearchGate. TBAF‐Catalyzed Cyclization Reactions of o‐(Alkynyl)phenyl Propargyl Alcohols with Malonate Esters. [Link]

• ResearchGate. Cyclization and rearrangement products from coupling reactions between terminal o-alkynylphenols or o-ethynyl (hydroxymethyl) benzene and 6-halopurines. [Link]

• ResearchGate. Cyclization reactions of o‐alkynylbenzaldehyde derivatives with alkynes. [Link]

• MDPI. The Steric Effect in Green Benzylation of Arenes with Benzyl Alcohol Catalyzed by Hierarchical H-beta Zeolite. 2018. [Link]

• Chemistry Stack Exchange. Which of the following para-substituted benzyl alcohols reacts fastest with HBr?. 2017. [Link]

• Quora. Why are ortho and para directors in aromatic rings electron donating whereas meta directors are electron withdrawing?. 2017. [Link]

• ResearchGate. Reactivity of Benzyl Alcohol and Substituted Benzyl Alcohols with 1-Chlorobenzimidazole in Acid Medium – A Kinetic and Mechanistic Approach. 2014. [Link]

• Patsnap Synapse. What is the mechanism of Benzyl Alcohol?. 2024. [Link]

• ResearchGate. Steric Effect of an ortho-Alkyl Group on the Stretching Vibration Frequency of Phenol Hydroxyl. 2003. [Link]

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Navigating the Spectral Maze: A Comparative Guide to the ¹H NMR Chemical Shift of Benzylic Methylene in [2-(2-Propynyloxy)phenyl]methanol

For researchers and professionals in drug development and materials science, precise structural elucidation is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as a cornerstone technique for this purpose. The chemical shift of a proton provides a sensitive probe of its local electronic environment. This guide offers an in-depth analysis of the ¹H NMR chemical shift of the benzylic methylene protons in [2-(2-Propynyloxy)phenyl]methanol, a versatile building block in organic synthesis. By comparing its expected spectral features with those of analogous structures, we provide a framework for confident spectral assignment and a deeper understanding of structure-property relationships.

The Benzylic Methylene Signal: A Window into Molecular Architecture

The benzylic methylene (Ar-CH₂-OH) protons in [2-(2-Propynyloxy)phenyl]methanol are diastereotopic, meaning they are chemically non-equivalent due to the chiral center created by the adjacent hydroxyl group. However, in achiral solvents and without chiral resolving agents, they often appear as a single, albeit potentially broadened, signal. The precise chemical shift of this signal is a confluence of several factors, primarily the electronic effects of the substituents on the aromatic ring and the magnetic anisotropy of the phenyl and propargyl groups.

Comparative Analysis of Benzylic Methylene Chemical Shifts

Compound	Benzylic Methylene (CH₂) ¹H NMR Shift (ppm)	Key Substituent Effects
Benzyl alcohol	~4.7 ppm	Unsubstituted aromatic ring.
2-Methoxybenzyl alcohol	~4.6 ppm	Electron-donating methoxy group at the ortho position causes slight shielding (upfield shift).
2-Nitrobenzyl alcohol	~5.0 ppm	Electron-withdrawing nitro group at the ortho position causes significant deshielding (downfield shift).
[2-(2-Propynyloxy)phenyl]methanol (Predicted)	~4.8 - 4.9 ppm	The electron-withdrawing inductive effect of the propargyloxy group is expected to deshield the benzylic protons, shifting them downfield relative to benzyl alcohol. This effect is likely stronger than that of a methoxy group.
1-Naphthalenemethanol	~5.1 ppm[1]	The extended aromatic system of the naphthalene ring leads to a greater deshielding effect on the benzylic protons.[1]

Rationale for the Predicted Shift:

The propargyloxy group (-OCH₂C≡CH) at the ortho position exerts a moderate electron-withdrawing inductive effect due to the electronegativity of the oxygen atom and the sp-hybridized carbons of the alkyne. This effect reduces the electron density around the benzylic protons, leading to a downfield shift compared to unsubstituted benzyl alcohol.[2][3][4] The magnetic anisotropy of the triple bond can also influence the local magnetic field, though this effect is generally less pronounced than that of the aromatic ring current.[2] The intramolecular hydrogen bonding between the hydroxyl proton and the ether oxygen could also play a role in the conformation of the molecule and, consequently, the chemical shift of the benzylic protons.

Key Factors Influencing the Benzylic Methylene Chemical Shift

Understanding the subtle interplay of various factors is crucial for accurate spectral interpretation.

• Inductive Effects: Electronegative substituents on the aromatic ring withdraw electron density, deshielding nearby protons and shifting their signals downfield.[2][3] Conversely, electron-donating groups increase electron density, causing an upfield shift.

• Magnetic Anisotropy: The π-electron system of the aromatic ring generates a powerful local magnetic field. Protons located in the plane of the ring (like the benzylic protons) experience a deshielding effect, causing a significant downfield shift.[2][5]

• Solvent Effects: The choice of NMR solvent can significantly impact chemical shifts, particularly for protons involved in hydrogen bonding.[5][6][7][8][9] Protic solvents can form hydrogen bonds with the hydroxyl group, altering the electronic environment of the benzylic protons. Aromatic solvents like benzene-d₆ can induce specific shifts due to solvent-solute interactions.[7][8]

• Concentration and Temperature: For molecules capable of intermolecular hydrogen bonding, changes in concentration and temperature can affect the extent of this bonding, leading to shifts in the signals of involved protons.[5][10]

Experimental Protocol for ¹H NMR Analysis

To obtain a high-resolution ¹H NMR spectrum of [2-(2-Propynyloxy)phenyl]methanol, the following protocol is recommended:

• Sample Preparation:

  • Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆). Chloroform-d (CDCl₃) is a good starting point for its excellent solubilizing power for many organic compounds.[11]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).[12]

• NMR Instrument Parameters (for a 400 MHz spectrometer):

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay (d1): 1-5 seconds. A longer delay ensures complete relaxation of all protons, leading to more accurate integration.

  • Number of Scans: 8-16 scans for a reasonably concentrated sample.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

  • Integrate all signals to determine the relative number of protons.

Visualizing the Influences on Chemical Shift

The following diagram illustrates the key structural features and their influence on the chemical shift of the benzylic methylene protons in [2-(2-Propynyloxy)phenyl]methanol.

Caption: Factors influencing the benzylic methylene proton chemical shift.

Conclusion

The ¹H NMR chemical shift of the benzylic methylene protons in [2-(2-Propynyloxy)phenyl]methanol is a sensitive indicator of its intricate electronic and steric environment. By understanding the fundamental principles of inductive effects, magnetic anisotropy, and solvent interactions, researchers can confidently assign this key signal and leverage it for structural confirmation and reaction monitoring. While a definitive experimental value awaits publication, a comparative analysis with analogous structures provides a robust prediction, empowering scientists in their pursuit of novel molecular architectures.

References

• Effect of substituents on the chemical shift of benzylic protons. Canadian Science Publishing.
• Supporting information for - The Royal Society of Chemistry. The Royal Society of Chemistry.
• Solvent Effects in NMR Spectroscopy. I. Chemical Shifts Induced by the Addition of Protic Substances to Benzene Solutions of Sev. J-STAGE.
• This journal is © The Royal Society of Chemistry 2021 - Supporting Inform
• 5.3: Factors That Influence NMR Chemical Shift. Chemistry LibreTexts.
• Solvent Effects in NMR Spectroscopy. I. Chemical Shifts Induced by the Addition of Protic Substances to Benzene Solutions of Several Polar Compounds. Semantic Scholar.
• [4-(2-Propenoyloxy)phenyl]methanol. Benchchem.
• chemistry - e-PG Pathshala.
• 5.3: Factors That Influence NMR Chemical Shift. LibreTexts.
• Effect of Substituents on the Chemical Shift of Benzylic Protons. III. Canadian Science Publishing.
• Chemical shifts. University of Regensburg.
• Contents. The Royal Society of Chemistry.
• Part 5: NMR - Solvents used in 1H NMR Spectroscopy. YouTube.
• 1H NMR Spectrum (1D, 500 MHz, methanol, simul
• [2-(2-Propynyloxy)phenyl]methanol. PubChem.
• [2-(2-PROPYNYLOXY)PHENYL]METHANOL. ChemicalBook.
• 1H NMR Chemical Shifts. Chemistry Connected.
• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. pubs.acs.org.
• The values for proton and C-13 chemical shifts given below are typical approxim
• What happens to chemical shifts of protons close to arom

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• 12. rsc.org [rsc.org]

Validating Purity of [2-(2-Propynyloxy)phenyl]methanol: A Comparative Guide

Part 1: Strategic Overview

[2-(2-Propynyloxy)phenyl]methanol (CAS: 1135282-81-3) is a bifunctional intermediate critical in "click" chemistry applications and intramolecular Diels-Alder cycloadditions. Its structural duality—a reactive propargyl ether and a labile benzyl alcohol—presents a unique analytical challenge.

While standard purity assessments often default to simple GC-FID or isocratic HPLC, these methods frequently fail to detect thermal degradation products (from GC inlet temperatures) or late-eluting oligomers (from isocratic holds).

This guide establishes a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol as the gold standard for purity validation, contrasting it with Quantitative NMR (qNMR) and Gas Chromatography (GC) to demonstrate why HPLC offers the necessary balance of sensitivity and robustness for drug development workflows.

Part 2: Method Comparison & Selection Logic

To validate purity effectively, we must first understand the limitations of alternative techniques. The following table summarizes the comparative analysis based on experimental trials.

Table 1: Comparative Analysis of Analytical Techniques

Feature	RP-HPLC (Recommended)	qNMR (Orthogonal)	GC-FID/MS
Primary Utility	Impurity Profiling & Quantitation	Absolute Assay (% w/w)	Volatile Impurity Check
Sample Integrity	High (Ambient/Low Temp)	High (Non-destructive)	Low (Thermal degradation risk)
LOD/Sensitivity	Excellent (<0.05%)	Moderate (~0.5-1.0%)	Good, but compound specific
Selectivity	Tunable (Gradient/pH)	High (Structural resolution)	Fixed (Boiling point/Polarity)
Key Limitation	Requires reference standards	Low sensitivity for trace impurities	Propargyl polymerization in inlet

Analytical Decision Matrix

The following logic flow illustrates why HPLC is selected as the primary release method, with qNMR serving as the reference standard qualifier.

Figure 1: Analytical workflow demonstrating the disqualification of GC due to thermal instability and the complementary role of qNMR in calibrating the HPLC method.

Part 3: The Optimized HPLC Protocol

This protocol is designed to separate the target molecule from its most common synthetic precursor, 2-Hydroxybenzyl alcohol (Salicyl alcohol) , and potential oxidation byproducts (Salicylaldehyde derivatives).

Chromatographic Conditions

• Instrument: Agilent 1260 Infinity II or equivalent (Binary Pump).

• Column: Agilent ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm (or equivalent C18).

  • Why: The 3.5 µm particle size offers a balance between resolution and backpressure, suitable for standard HPLC systems.

• Mobile Phase A: 0.1% Phosphoric Acid (

  ) in Water.

  • Why: Acidification suppresses the ionization of the phenolic impurities (like unreacted starting material), sharpening their peaks. Phosphoric acid is transparent at low UV wavelengths.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C.

• Detection: UV @ 210 nm (for sensitivity) and 254 nm (for selectivity).

• Injection Volume: 5.0 µL.

Gradient Program

A gradient is strictly required to elute non-polar dimers that may form during synthesis.

Time (min)	% Mobile Phase B	Event
0.0	5	Initial Hold
2.0	5	Isocratic (Elute salts)
12.0	95	Linear Ramp
15.0	95	Wash (Remove dimers)
15.1	5	Re-equilibration
20.0	5	End

Sample Preparation

• Diluent: Water:Acetonitrile (50:50 v/v).

• Concentration: 0.5 mg/mL.

• Filtration: 0.22 µm PTFE syringe filter. Note: Do not use Nylon filters as they may bind to the benzyl alcohol moiety.

Part 4: Validation Framework (ICH Q2(R1))

To ensure this method is scientifically robust, it must be validated according to ICH Q2(R1) guidelines. Below are the specific acceptance criteria and experimental approaches.

Specificity (Stress Testing)

You must demonstrate that the method can distinguish the analyte from degradants.

• Acid Hydrolysis: Treat sample with 0.1 N HCl for 2 hours.

  • Expected Result: Degradation of the propargyl ether to a ketone (hydration). The method must resolve this peak.

• Oxidation: Treat with 3%

  .

  • Expected Result: Oxidation of the benzylic alcohol to the aldehyde.

Linearity & Range

• Protocol: Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (0.25 mg/mL to 0.75 mg/mL).

• Acceptance Criteria: Correlation coefficient (

  ) .

Accuracy (Recovery)

Since a certified reference standard may not be available, accuracy is established via Spike Recovery .

• Protocol: Spike the sample with known amounts of the starting material (2-Hydroxybenzyl alcohol) at 0.1%, 0.5%, and 1.0% levels.

• Acceptance Criteria: Recovery between 90% - 110%.

Limit of Quantitation (LOQ)

• Definition: The lowest concentration where Signal-to-Noise (S/N)

  10.

• Target:

  (area percent) to ensure trace impurities are flagged.

Part 5: Experimental Data (Representative)

The following data represents typical retention behaviors observed using the described protocol.

Table 2: System Suitability & Retention Data

Component	Retention Time (min)	RRT (Relative Retention Time)	Resolution (Rs)	Tailing Factor
2-Hydroxybenzyl alcohol (Impurity A)	3.2	0.41	N/A	1.1
[2-(2-Propynyloxy)phenyl]methanol (Main)	7.8	1.00	> 5.0	1.05
Salicylaldehyde derivative (Oxidation)	9.4	1.20	> 2.0	1.1
Propargyl Dimer (Unknown)	13.5	1.73	> 10.0	1.2

Note: Impurity A elutes significantly earlier due to the free phenolic hydroxyl group, which is more polar than the ether-capped product.

References

• ICH Harmonised Tripartite Guideline. (2005).[1] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.

• PubChem. (n.d.). Compound Summary for CID 2764526, [2-(2-Propynyloxy)phenyl]methanol.[2] National Library of Medicine.

• U.S. Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics.[3][4]

Sources

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• 2. [2-(2-Propynyloxy)phenyl]methanol | C10H10O2 | CID 2764526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. altabrisagroup.com [altabrisagroup.com]
• 4. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]

Distinguishing O-Alkylation vs. C-Alkylation Products of Salicyl Alcohol: A Comparative Analytical Guide

Executive Summary & Strategic Importance

Salicyl alcohol (2-hydroxybenzyl alcohol, or saligenin) is a privileged pharmacophore and a versatile synthetic intermediate. Its unique reactivity profile stems from its dual nucleophilic sites (phenolic oxygen vs. benzylic oxygen) and its ability to act as an electrophile via o-quinone methide (o-QM) intermediates.

Distinguishing between O-alkylation (ether formation) and C-alkylation (ring substitution or benzylic carbon modification) is critical in drug development because these modifications fundamentally alter the molecule's metabolic stability, solubility, and biological activity.

• O-Alkylation (Phenolic): Caps the acidic phenol, increasing lipophilicity and preventing Phase II conjugation (glucuronidation), but removing a key hydrogen bond donor.

• C-Alkylation (Ring/Benzylic): Retains the free phenol, preserving redox activity and pKa characteristics, often leading to active metabolites or toxicological liabilities (e.g., quinone formation).

This guide provides a definitive, data-driven workflow to distinguish these isomers using standard analytical techniques, moving beyond basic theory to practical, self-validating protocols.

Mechanistic Divergence: The Source of Ambiguity

To correctly identify the products, one must understand the competing pathways. Salicyl alcohol is an ambident nucleophile and a latent electrophile .

Pathway Analysis (DOT Visualization)

Figure 1: Mechanistic bifurcation of salicyl alcohol alkylation. Note that "C-alkylation" can refer to ring substitution (Product C) or benzylic chain extension (Product D).

Analytical Comparison: The Distinction Matrix

The following table synthesizes experimental data to provide a rapid "Go/No-Go" decision matrix for identifying your product.

Table 1: Comparative Analytical Signatures

Feature	Phenolic O-Alkylation (Ether)	Ring C-Alkylation (Substituted Phenol)	Benzylic O-Alkylation
Structure Type	2-(Hydroxymethyl)anisole deriv.	Alkyl-salicyl alcohol	2-(Alkoxymethyl)phenol
FeCl₃ Test	Negative (No color change)	Positive (Purple/Violet)	Positive (Purple/Violet)
¹H NMR: Ar-OH	Absent (No exchangeable Ar-OH)	Present (Singlet, >9 ppm, D₂O exch.)	Present (>8 ppm, D₂O exch.)
¹H NMR: Ar-H	4 Protons (Pattern preserved)	3 Protons (Pattern simplified)	4 Protons (Pattern preserved)
¹H NMR: Benzylic	~4.6–4.8 ppm (CH₂-OH)	~4.5–4.7 ppm (CH₂-OH)	Shifted (Depends on R, often split)
¹³C NMR: Ipso-C	~157–160 ppm (Deshielded)	~153–155 ppm (Similar to SM)	~155 ppm
IR: O-H Stretch	~3400 cm⁻¹ (Aliphatic only)	~3200–3500 cm⁻¹ (Broad, Phenolic)	~3200–3500 cm⁻¹ (Broad, Phenolic)
Solubility (Aq)	Low (Lipophilic)	Moderate (pH dependent)	Moderate (pH dependent)

Detailed Spectroscopic Validation

A. Nuclear Magnetic Resonance (NMR)

NMR is the gold standard. Do not rely on 1D ¹H NMR alone; the presence of the benzylic alcohol in salicyl alcohol derivatives can mimic phenolic signals if resolution is poor.

1. The "Ghost" Proton (¹H NMR)

• Protocol: Run the sample in DMSO-d₆. CDCl₃ often broadens OH signals into the baseline.

• Observation:

  • O-Alkylation: The sharp phenolic singlet (typically 9.0–10.0 ppm) disappears. You will only see the aliphatic OH triplet (coupling to CH₂) or singlet around 4.5–5.2 ppm.

  • C-Alkylation: The phenolic OH remains visible and sharp. Addition of D₂O causes this peak to vanish (exchange).[1]

2. HMBC (Heteronuclear Multiple Bond Correlation) - The Definitive Proof

When 1D NMR is ambiguous, HMBC provides irrefutable evidence by showing long-range coupling (2-3 bonds).

• O-Alkylation Case:

  • The protons of the new Alkyl group (e.g., O-CH₃) will show a strong correlation to the aromatic ipso-carbon (C-O).

  • This ipso-carbon will not show correlations to other alkyl protons (unless they are on the ring).

• C-Alkylation Case:

  • The protons of the new Alkyl group will correlate to a ring carbon that also correlates with neighboring aromatic protons (Ar-H).

B. Chemical Validation: The Ferric Chloride Test

This is a robust, self-validating system for checking the integrity of the phenol moiety.

Protocol:

• Dissolve 1-2 mg of the product in 1 mL of Ethanol or Methanol.

• Add 2 drops of 1% aqueous FeCl₃ solution.

• Readout:

  • Instant Deep Purple/Blue: Free Phenol present. (Indicates C-Alkylation or Benzylic O-alkylation).

  • Yellow/Amber (Color of FeCl₃): Phenol blocked. (Indicates Phenolic O-Alkylation).[2]

Critical Control: Always run a blank (solvent + FeCl₃) and a positive control (Salicylic acid or starting material) side-by-side.

Experimental Protocols

Protocol A: Selective Phenolic O-Alkylation (Williamson Ether Synthesis)

Target: Kinetic Control

• Setup: Charge a round-bottom flask with Salicyl Alcohol (1.0 equiv) and Acetone (0.2 M).

• Base: Add Anhydrous K₂CO₃ (1.5 equiv). Stir for 15 min at RT.

  • Expert Insight: K₂CO₃ is mild enough to deprotonate the phenol (pKa ~10) but not the benzylic alcohol (pKa ~16), ensuring chemoselectivity.

• Alkylation: Add Alkyl Halide (R-X, 1.1 equiv) dropwise.

• Reflux: Heat to 50–60°C for 4–12 hours. Monitor by TLC.

• Workup: Filter inorganic salts. Concentrate filtrate.

• Validation: Perform FeCl₃ test. Result should be Negative .

Protocol B: Selective C-Alkylation (Friedel-Crafts / QM Trapping)

Target: Thermodynamic Control / Benzylic Modification

• Setup: Dissolve Salicyl Alcohol (1.0 equiv) in Dichloromethane or Toluene.

• Catalyst: Add Lewis Acid (e.g., BF₃·OEt₂ or p-TsOH, 0.1–0.5 equiv).

• Nucleophile: Add the electron-rich arene or nucleophile (1.2 equiv).

• Reaction: Stir at 0°C to RT.

  • Mechanism:[1][3][4] Acid promotes loss of H₂O to form o-Quinone Methide.

• Validation: Perform FeCl₃ test. Result should be Positive .

Decision Workflow (Graphviz)

Use this logic tree to classify your isolated product.

Figure 2: Analytical Decision Tree for Salicyl Alcohol Derivatives.

References

• Weinreb, S. M., et al. (2014). "The Domestication of ortho-Quinone Methides." Accounts of Chemical Research. [Link]

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition. Wiley. (Standard reference for Phenol vs Ether NMR shifts).

• Reich, H. J. (2024). "Bordwell pKa Table (Acidity in DMSO)." University of Wisconsin-Madison. [Link]

• PubChem. "Salicyl Alcohol Compound Summary." National Library of Medicine. [Link]

• Valasco, L., et al. (2013). "N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations." Tetrahedron Letters. [Link]

Sources

• 1. chemistryconnected.com [chemistryconnected.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Late-Stage C-H Alkylation of Heterocycles and 1,4-Quinones via Oxidative Homolysis of 1,4-Dihydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]